Adenosine 5'-triphosphate trisodium salt

Core Science & Biosynthesis

Role of Adenosine 5'-triphosphate trisodium salt in cellular metabolism

An In-Depth Technical Guide to the Role of Adenosine 5'-triphosphate (ATP) Trisodium Salt in Cellular Metabolism

This guide provides a comprehensive technical overview of Adenosine 5'-triphosphate (ATP) and its trisodium salt form, tailored for researchers, scientists, and drug development professionals. It delves into the core functionalities of ATP in cellular bioenergetics, its pivotal role in metabolic pathways, its function as a signaling molecule, and its significance as a therapeutic target. Furthermore, this document offers practical, field-proven insights and detailed protocols for the quantitative analysis of ATP in experimental settings.

Introduction: The Universal Currency of Life

Adenosine 5'-triphosphate (ATP) is a cornerstone of cellular function, acting as the primary energy currency for a vast array of biological processes.[1][2] This complex organic chemical is composed of an adenine base, a ribose sugar, and three phosphate groups.[3] The energy required for countless cellular activities is stored within the high-energy phosphoanhydride bonds linking these phosphate groups.[1][4] When these bonds are broken through hydrolysis, a significant amount of energy is released, which the cell can then harness to perform work.[5][6]

In research and development, ATP is often utilized in its trisodium salt form. This salt is a stable, crystalline powder that is readily soluble in aqueous solutions, making it an ideal reagent for a multitude of experimental applications, from enzymatic assays to cell culture studies.[7] This guide will explore the multifaceted roles of ATP in cellular metabolism and provide practical guidance on its use and measurement in a laboratory setting.

The Bioenergetic Core: ATP as the Universal Energy Transducer

The cell's metabolism is a complex network of chemical reactions that can be broadly categorized into two types: catabolism and anabolism. Catabolic reactions involve the breakdown of complex molecules into simpler ones, a process that releases energy.[8] Conversely, anabolic reactions build complex molecules from simpler ones and require an input of energy.[8] ATP serves as the crucial link between these two processes, efficiently capturing the energy from catabolism and delivering it to fuel anabolism.[9][10][11]

The primary mechanism of energy release from ATP is hydrolysis, where a water molecule is used to cleave the terminal phosphoanhydride bond, resulting in adenosine diphosphate (ADP) and an inorganic phosphate (Pi).[4][5] This exergonic reaction releases approximately -7.3 kcal/mol of energy under standard conditions, which can be coupled to endergonic reactions, thereby driving them forward.[1][4]

Caption: The ATP-ADP cycle illustrating the hydrolysis of ATP to release energy for cellular work and its regeneration from ADP and inorganic phosphate using energy from catabolism.

ATP in the Engine Room: Central Metabolic Pathways

The continuous supply of ATP is paramount for cellular survival, and this is primarily achieved through cellular respiration. This intricate process can be divided into three main stages: glycolysis, the citric acid cycle (Krebs cycle), and oxidative phosphorylation.

• Glycolysis: This initial stage occurs in the cytoplasm and involves the breakdown of a glucose molecule into two molecules of pyruvate.[12] While some ATP is consumed in the initial steps, there is a net production of ATP through substrate-level phosphorylation.[12]

• Citric Acid Cycle (Krebs Cycle): In eukaryotic cells, the pyruvate generated during glycolysis is transported into the mitochondria, where it is converted to acetyl-CoA.[13] Acetyl-CoA then enters the citric acid cycle, a series of reactions that further oxidizes the carbon atoms, producing a small amount of ATP (or its equivalent, GTP) directly.[14][15] More importantly, this cycle generates high-energy electron carriers (NADH and FADH₂).[14]

• Oxidative Phosphorylation: This is the primary source of ATP in aerobic organisms and takes place on the inner mitochondrial membrane.[16] The high-energy electrons from NADH and FADH₂ are passed along an electron transport chain, releasing energy that is used to pump protons across the membrane, creating an electrochemical gradient.[13] The flow of protons back across the membrane through an enzyme called ATP synthase drives the synthesis of large amounts of ATP.[16]

Caption: An overview of ATP production through the major stages of cellular respiration: Glycolysis, the Citric Acid Cycle, and Oxidative Phosphorylation.

Beyond Energy: ATP as a Signaling Molecule

In addition to its intracellular roles, ATP can be released into the extracellular space, where it functions as a potent signaling molecule.[3] This extracellular ATP (eATP) acts on a family of purinergic receptors, which are broadly classified into P2X and P2Y receptors.[17] This signaling pathway is implicated in a wide range of physiological and pathological processes, including neurotransmission, inflammation, and immune responses.[17][18]

The activation of purinergic receptors by eATP can trigger various downstream signaling cascades, often involving changes in intracellular calcium concentrations and the activation of protein kinases.[19] This intricate signaling network presents numerous opportunities for therapeutic intervention in a variety of diseases.

Caption: A simplified diagram of extracellular ATP signaling through P2X and P2Y purinergic receptors, leading to downstream cellular responses.

Therapeutic Frontiers: Targeting ATP Metabolism in Drug Development

The central role of ATP in cellular function makes its metabolic pathways attractive targets for therapeutic intervention.[20] For instance, the altered metabolism of cancer cells, which often exhibit high rates of glycolysis even in the presence of oxygen (the Warburg effect), has led to the development of drugs that inhibit glycolytic enzymes.[21] Similarly, targeting ATP-dependent enzymes, such as kinases, is a well-established strategy in oncology.[22]

In the context of immunology and inflammation, modulating purinergic signaling is a promising approach.[23] For example, antagonists of P2X receptors are being investigated for the treatment of chronic pain and inflammatory disorders.[24] Furthermore, targeting the enzymes that regulate extracellular ATP levels, such as ectonucleotidases, is another avenue being explored for therapeutic gain.[23] The inhibition of mitochondrial ATP production is also being explored as a therapeutic strategy to target cancer stem cells.[25][26]

In the Laboratory: Quantitative Analysis of ATP

Accurate quantification of ATP is crucial for a wide range of research applications, including cell viability and cytotoxicity assays, metabolic studies, and drug screening. The most common method for ATP quantification is the luciferase-based bioluminescence assay.

Principle of the Luciferase-Based ATP Assay

This assay is based on the reaction catalyzed by the enzyme firefly luciferase, which utilizes ATP to oxidize D-luciferin, resulting in the emission of light.[27] The intensity of the emitted light is directly proportional to the concentration of ATP in the sample.

Detailed Protocol for a Luciferase-Based ATP Assay

This protocol provides a general framework for measuring ATP in cell lysates. Optimization may be required for specific cell types and experimental conditions.

Materials:

• ATP Assay Kit (containing ATP assay buffer, D-luciferin, and luciferase enzyme)

• White, opaque 96-well plates

• Luminometer

• Multichannel pipette

• Cell lysis buffer

• ATP standard solution

• Cultured cells

Procedure:

• Reagent Preparation:

  • Prepare the ATP detection cocktail according to the manufacturer's instructions. This typically involves dissolving the D-luciferin and adding the luciferase enzyme to the ATP assay buffer. It is crucial to prepare this solution fresh and protect it from light.[28]

• Standard Curve Preparation:

  • Prepare a series of ATP standards by serially diluting the ATP standard solution in the same buffer as the samples. A typical concentration range is from 10 nM to 1 µM.

• Sample Preparation:

  • For adherent cells: Remove the culture medium and add cell lysis buffer to each well. Incubate for 5-10 minutes at room temperature with gentle shaking to ensure complete cell lysis.[28]

  • For suspension cells: Centrifuge the cells and resuspend the pellet in cell lysis buffer.

• Assay Procedure:

  • Add a specific volume of the cell lysate or ATP standard to each well of the white, opaque 96-well plate.

  • Add an equal volume of the ATP detection cocktail to each well.

  • Mix briefly on an orbital shaker.

  • Incubate at room temperature for 10-15 minutes to allow the luminescent signal to stabilize.[29]

• Measurement:

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Subtract the background luminescence (from wells with no ATP).

  • Plot a standard curve of luminescence versus ATP concentration.

  • Determine the ATP concentration in the samples by interpolating their luminescence values on the standard curve.[29]

Troubleshooting Common Issues in ATP Assays

Issue	Potential Cause	Recommended Solution
High Background Signal	Contamination of reagents or consumables with ATP.	Use ATP-free water and sterile, disposable labware. Wear gloves to prevent contamination from skin.[30]
Low Signal or Poor Sensitivity	Inefficient cell lysis, degradation of ATP, or inactive enzyme.	Optimize the lysis procedure. Keep samples on ice to prevent ATP degradation. Ensure the luciferase enzyme has been stored and handled correctly.[31]
Inconsistent Results	Pipetting errors, temperature fluctuations, or variable incubation times.	Use calibrated pipettes and be consistent with all steps. Ensure a stable temperature during the assay.[32]

Physicochemical Properties and Handling of ATP Trisodium Salt

For researchers using ATP trisodium salt in their experiments, understanding its properties and proper handling is essential for obtaining reliable and reproducible results.

Key Physicochemical Data

Property	Value
Molecular Formula	C₁₀H₁₄N₅Na₃O₁₃P₃
Molecular Weight	551.14 g/mol
Appearance	White to off-white crystalline powder[7]
Solubility	Soluble in water (up to 50 mg/mL)[33]
Storage	Store at -20°C, desiccated[33]
pH of Aqueous Solution	Mildly acidic (around 3.5 for a 50 mg/mL solution)[33]

Protocol for Preparing Stable ATP Solutions

Materials:

• ATP trisodium salt powder

• Nuclease-free water or appropriate buffer (e.g., PBS)

• pH meter

• Sterile, ATP-free microcentrifuge tubes

• 0.22 µm syringe filter

Procedure:

• Weigh the desired amount of ATP trisodium salt powder in a sterile container.

• Dissolve the powder in nuclease-free water or buffer to the desired stock concentration (e.g., 100 mM).

• If necessary, adjust the pH of the solution to 7.0-7.5 using NaOH. This is crucial as ATP is most stable in this pH range.[30]

• Sterilize the solution by passing it through a 0.22 µm syringe filter.[34]

• Aliquot the stock solution into single-use volumes in sterile, ATP-free microcentrifuge tubes to avoid repeated freeze-thaw cycles.[30]

• Store the aliquots at -20°C or -80°C for long-term storage.

Conclusion

Adenosine 5'-triphosphate is a molecule of profound importance in the life sciences. Its central role as the energy currency of the cell, its involvement in the core metabolic pathways, and its function as a signaling molecule make it a subject of intense research and a key target for drug development. A thorough understanding of the properties of ATP and the methodologies for its quantification is essential for any researcher working in the fields of cellular metabolism, bioenergetics, and pharmacology. This guide has provided a comprehensive overview of these aspects, offering both foundational knowledge and practical insights to aid in the design and execution of robust and reliable experiments.

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Unlocking Purinergic Signaling: A Comprehensive Guide to the Biological Functions of Extracellular ATP Trisodium Salt

Introduction: The Case for ATP Trisodium Salt in Purinergic Research

While adenosine 5'-triphosphate (ATP) is universally recognized as the primary intracellular energy currency, its role as a potent extracellular signaling molecule (eATP) is equally critical to mammalian physiology[1]. Released in response to mechanical stress, inflammation, or cellular damage, eATP acts as an autocrine and paracrine messenger via the purinergic P2 receptor network[2].

From an experimental and drug development standpoint, the chemical formulation of ATP is paramount. The ATP trisodium salt is the gold standard for in vitro and in vivo assays. Why? The free acid form of ATP is highly unstable and highly acidic; dissolving it directly into culture media causes rapid pH drops that can artifactually trigger acid-sensing ion channels, confounding purinergic data. The trisodium salt formulation neutralizes the phosphate groups, ensuring rapid aqueous solubility, predictable molarity, and pH stability in physiological buffers.

This guide synthesizes the mechanistic foundations of eATP signaling, provides field-proven, self-validating experimental protocols, and explores its pathophysiological implications.

Mechanistic Foundations: The P2 Receptor Network

Extracellular ATP exerts its biological functions by binding to two distinct families of cell surface receptors: the ionotropic P2X receptors and the metabotropic P2Y receptors [3].

• P2X Receptors (Ligand-Gated Ion Channels): Comprising seven subtypes (P2X1–7), these receptors form trimeric pores that, upon ATP binding, open within milliseconds to allow the rapid influx of Ca²⁺ and Na⁺, leading to membrane depolarization[2].

• P2Y Receptors (G-Protein-Coupled Receptors): These receptors operate on a slower timescale (seconds to minutes). While some P2Y receptors preferentially bind ADP or UTP, subtypes like P2Y2 and P2Y11 are robustly activated by ATP. They typically couple to Gq proteins, activating Phospholipase C (PLC) to generate IP3, which subsequently triggers Ca²⁺ release from the endoplasmic reticulum[4]. Interestingly, P2Y receptors can also drive mitogenic signaling via calcium-independent ERK/MAPK pathways[5].

Quantitative Receptor Dynamics

The dynamic range of eATP signaling is vast. Depending on the receptor subtype, biological responses can be triggered by nanomolar concentrations of eATP (e.g., synaptic transmission) or require millimolar concentrations (e.g., immune cell pore formation)[6].

Table 1: Pharmacological Profile of Key ATP-Sensitive P2 Receptors

Receptor Subtype	Receptor Type	Primary Signaling Pathway	ATP / Agonist EC₅₀ Value	Key Biological Function
P2X1	Ionotropic	Ca²⁺/Na⁺ Influx	~54 nM (2-MeSATP)[7]	Smooth muscle contraction, platelet aggregation
P2X3	Ionotropic	Ca²⁺/Na⁺ Influx	~350 nM (2-MeSATP)[7]	Nociception, sensory neurotransmission
P2X7	Ionotropic	Macropore Formation	2–4 mM (ATP)[8]	Macrophage activation, apoptosis, inflammation
P2Y1	Metabotropic	Gq / PLC / IP3	~10.7 µM (ATP)*[9]	Glomerular podocyte signaling, vasodilation
P2Y2	Metabotropic	Gq / PLC / IP3	~1.89 µM (MRS 2768)[7]	Epithelial chloride secretion, cell proliferation

*Note: While P2Y1 is primarily ADP-selective, ATP acts as a physiological agonist/modulator at higher concentrations in specific tissues like renal podocytes[9].

Fig 1: eATP signaling via P2X and P2Y receptors driving intracellular cascades.

Experimental Methodologies & Self-Validating Protocols

To study eATP, researchers must overcome its incredibly short extracellular half-life. Ubiquitous membrane-bound ectonucleotidases rapidly degrade eATP into ADP, AMP, and adenosine[10]. Therefore, assay design must account for both the rapid degradation of the analyte and the transient nature of the receptor activation.

Protocol 1: Real-Time Bioluminescence Quantification of eATP

The luciferin-luciferase assay is the gold standard for quantifying eATP[11]. In the presence of ATP, luciferase oxidizes luciferin, emitting light proportionally to the ATP concentration[12].

Causality & Design Logic: We utilize a real-time, non-lytic format. To prevent the artifactual underestimation of eATP due to endogenous degradation, the ecto-ATPase inhibitor ARL67156 must be added to the culture[13]. Furthermore, this protocol incorporates a "spike-in" self-validation step to ensure that the experimental treatment (e.g., a drug candidate) does not directly inhibit the luciferase enzyme, which would yield a false negative for ATP release.

Step-by-Step Methodology:

• Preparation: Plate cells (e.g., macrophages) at 10,000 cells/well in an opaque 96-well plate. Allow 24 hours for adherence.

• Ectonucleotidase Inhibition: Wash cells with physiological buffer and replace with 100 µL of assay buffer containing 100 µM ARL67156 trisodium salt[13]. Incubate for 15 minutes.

• Reagent Addition: Add the reconstituted Luciferin-Luciferase reagent (e.g., RealTime-Glo™) directly to the wells[14].

• Baseline Reading: Measure baseline luminescence using a microplate luminometer (integration time: 10 seconds)[15].

• Stimulation: Inject the stimulus (e.g., LPS to trigger Connexin-43 hemichannel ATP release)[13].

• Kinetic Readout: Record luminescence continuously for 30–60 minutes to capture the release kinetics.

• Self-Validation (Spike-In): At the end of the assay, inject a known concentration of ATP trisodium salt (e.g., 1 µM final concentration) into all wells. The luminescent spike should be uniform across all control and treatment wells. A suppressed spike in a treatment well indicates assay interference, invalidating that data point.

Fig 2: Experimental workflow for real-time extracellular ATP quantification.

Protocol 2: Simultaneous Measurement of eATP and Intracellular Calcium

Causality & Design Logic: Because eATP triggers intracellular Ca²⁺ spikes via P2X and P2Y receptors[4], measuring eATP release and Ca²⁺ influx independently misses the temporal coupling of these events. By exploiting the overlapping, yet distinct, optical spectra of the calcium indicator dye Fura-2 AM (fluorescence) and the luciferin-luciferase reaction (bioluminescence), we can record both simultaneously in live cells[11].

Step-by-Step Methodology:

• Dye Loading: Aspirate culture medium and incubate cells with 1 mL of Fura-2 AM staining solution for 30 minutes at room temperature in the dark[11].

• Washing: Aspirate the dye and wash the cells twice with a physiological saline solution to remove extracellular Fura-2.

• Luciferase Equilibration: Add the imaging solution containing the luciferin-luciferase reagent. Allow cells to acclimatize in light-limiting conditions for 10 minutes[11].

• Simultaneous Imaging: Mount the dish on a live-cell fluorescence microscope equipped with a luminometer or a highly sensitive EMCCD camera.

• Data Acquisition: Alternate between capturing bioluminescence (eATP) and dual-excitation fluorescence (340 nm / 380 nm for Fura-2 Ca²⁺ binding). Crucial Note: Complete all imaging within 30–60 minutes, as Fura-2's calcium-chelating properties will eventually compromise cell viability[11].

Pathophysiological Implications & Drug Development

Understanding the biological functions of eATP trisodium salt has opened new avenues in targeted therapeutics, particularly in immunology and neurobiology.

Sepsis and Macrophage Activation

During systemic infections, the outcome of sepsis is heavily dependent on macrophage activation. Recent studies demonstrate that Toll-like receptor (TLR) agonists like LPS trigger massive eATP release from macrophages via Connexin-43 (Cx43) hemichannels[13]. This eATP acts in an autocrine loop, binding to P2Y1 receptors to drastically increase the secretion of inflammatory cytokines. Blocking this eATP release mechanism or antagonizing the P2 receptors presents a novel therapeutic target for preventing sepsis-induced cytokine storms[13].

Neurodegenerative Diseases and Neuromodulation

In the central nervous system, eATP is a critical neuromodulator. Astrocytes release eATP to communicate with neighboring neurons and glial cells[3]. Furthermore, activation of P2Y receptors on astrocytes stimulates mitogenic signaling—driving astrocyte proliferation—via a calcium-independent Protein Kinase C (PKC) and Extracellular Signal-Regulated Kinase (ERK) pathway[5]. Dysregulation of this purinergic signaling is heavily implicated in epilepsy, neuropathic pain, and neurodegenerative conditions like Alzheimer's and Parkinson's diseases, making synthetic P2X and P2Y antagonists highly sought-after candidates in neuropharmacology[1].

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The Dual Life of ATP: From Intracellular Energy Currency to Extracellular Signaling Molecule

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Historically, adenosine 5′-triphosphate (ATP) was exclusively recognized as the universal intracellular energy currency. However, the paradigm shifted radically in 1972 when Geoffrey Burnstock proposed the existence of "purinergic nerves" that release ATP as a neurotransmitter[1]. Despite initial skepticism, the scientific community has since validated that extracellular ATP (eATP) is a ubiquitous and potent signaling molecule[1]. Today, purinergic signaling represents a highly conserved intercellular communication network critical to neurobiology, immunology, and cardiovascular physiology[2].

As a Senior Application Scientist, I have structured this whitepaper to bridge the fundamental mechanistic biology of purinergic signaling with field-proven experimental workflows. This guide will dissect the receptor pharmacology, detail a self-validating protocol for quantifying eATP dynamics, and outline the translational trajectory of purinergic modulators in clinical drug development.

The Architecture of Purinergic Signaling

Extracellular ATP exerts its physiological effects by binding to distinct classes of plasma membrane receptors, broadly categorized into P2X and P2Y families[3]. The spatial and temporal resolution of ATP signaling is tightly regulated by ectonucleotidases, which rapidly hydrolyze eATP into ADP, AMP, and ultimately adenosine (which acts on P1 receptors)[4].

Receptor Subtypes and Mechanistic Pathways

• P2X Receptors (Ligand-Gated Ion Channels): These are trimeric, ATP-gated cation channels (P2X1–P2X7)[5]. Upon ATP binding, they undergo rapid conformational changes, facilitating the influx of Na⁺ and Ca²⁺, and the efflux of K⁺. This leads to rapid membrane depolarization and activation of calcium-sensitive intracellular cascades[6]. The P2X7 receptor is unique; prolonged exposure to high concentrations of ATP (often found in tumor microenvironments or sites of severe inflammation) causes it to form a large cytolytic macropore, driving inflammasome activation[6].

• P2Y Receptors (G-Protein Coupled Receptors): These metabotropic receptors (P2Y1, P2Y2, P2Y4, P2Y6, P2Y11, P2Y12, P2Y13, P2Y14) couple to various G-proteins (Gq/11, Gi, Gs)[6]. They are activated not only by ATP but also by ADP, UTP, and UDP[3]. Activation typically leads to the mobilization of intracellular calcium stores via the phospholipase C (PLC)/inositol triphosphate (IP3) pathway or the modulation of adenylate cyclase activity[7].

Caption: Mechanistic divergence of extracellular ATP signaling through P2X and P2Y receptor families.

Quantitative Comparison of P2 Receptors

To aid in experimental design and target selection, the following table summarizes the quantitative and functional distinctions between critical P2 receptor subtypes targeted in modern drug development[6][8].

Receptor Subtype	Endogenous Agonist	Signal Transduction	Primary Tissue Expression	Clinical Target Indication
P2X3	ATP	Cation channel (Ca²⁺/Na⁺)	Sensory neurons (C-fibers)	Chronic cough, neuropathic pain
P2X7	ATP (High conc. >100 µM)	Cation channel / Macropore	Microglia, Macrophages	Neuroinflammation, Oncology
P2Y12	ADP	GPCR (Gi-coupled)	Platelets, Microglia	Thrombosis, Stroke
P2Y2	ATP, UTP	GPCR (Gq-coupled)	Epithelial cells, Endothelium	Dry eye disease, Cystic fibrosis

Experimental Framework: Quantifying eATP Dynamics

A major challenge in purinergic pharmacology is capturing the transient nature of eATP release before it is degraded by ubiquitous ectonucleotidases. Endpoint lysis assays are insufficient for studying eATP as a signaling molecule. Instead, real-time, non-destructive monitoring is required.

The Causality Behind the Method: The gold standard for ATP quantification is the luciferin-luciferase bioluminescence assay[7]. In the presence of Mg²⁺ and O₂, firefly luciferase catalyzes the oxidation of D-luciferin, a reaction strictly dependent on ATP, emitting photons at ~560 nm[9]. Because bioluminescence does not require excitation light, it produces zero background autofluorescence. This allows for elegant multiplexing with fluorescent intracellular calcium indicators (like Fura-2 AM), enabling researchers to directly correlate stimulus-induced ATP release with downstream P2 receptor-mediated calcium transients in real-time[7].

Protocol: Simultaneous Live-Cell Recording of eATP and Intracellular Calcium

This protocol is designed as a self-validating system . It incorporates internal calibration curves to convert relative light units (RLU) to absolute ATP concentrations, and utilizes enzymatic depletion (apyrase) to confirm signal specificity.

Phase 1: Reagent and Cell Preparation

• Cell Plating: Seed mammalian cells (e.g., primary astrocytes or engineered HEK293 cells expressing specific P2 receptors) in a 35-mm glass-bottom imaging dish. Culture until 70-80% confluent.

• Fura-2 AM Loading: Wash cells with physiological saline solution (PSS). Incubate with 2 µM Fura-2 AM (a ratiometric Ca²⁺ indicator) in the dark at room temperature for 30 minutes[7].

• De-esterification: Aspirate the dye, wash twice with PSS, and incubate for an additional 15 minutes to allow complete intracellular de-esterification of the AM ester.

Phase 2: System Calibration (Self-Validation Step) Rationale: Luciferase activity varies based on temperature, pH, and batch. A standard curve must be generated in the exact imaging solution used for the cells.

• Prepare a luciferin-luciferase imaging solution (e.g., 50 µg/mL recombinant firefly luciferase and 1 mM D-luciferin in PSS).

• In a cell-free 48-well plate, add the imaging solution. Spike in known concentrations of ATP (0.1 µM to 1,000 µM) in triplicate[7].

• Negative Control: To a parallel set of wells containing 10 µM ATP, add 2 U/mL Apyrase (an ATP-diphosphohydrolase). The luminescence must drop to baseline, validating that the signal is exclusively ATP-dependent.

Phase 3: Simultaneous Co-Recording

• Replace the PSS in the cell dish with 1 mL of the luciferin-luciferase imaging solution. Allow 10 minutes for acclimatization in light-limiting conditions[7].

• Transfer the dish to a customized epifluorescence microscope equipped with a dual-detector system (a highly sensitive EMCCD camera for bioluminescence and a standard CMOS for fluorescence).

• Imaging Sequence:

  • Fluorescence (Ca²⁺): Excite at 340 nm and 380 nm; collect emission at 510 nm.

  • Bioluminescence (eATP): Shut off all excitation light; collect emitted photons continuously for 2-second integration times.

• Apply a mechanical or chemical stimulus to induce ATP release. The resulting data will yield a temporal map proving the causal sequence: Stimulus → eATP spike (luminescence) → P2 receptor activation → Intracellular Ca²⁺ transient (340/380 ratio shift).

Caption: Step-by-step workflow for the simultaneous quantification of eATP release and Ca2+ signaling.

Quantitative Data: Assay Sensitivity Comparison

Detection Method	Target	Dynamic Range	Limit of Detection (LOD)	Multiplexing Capability
Luciferin-Luciferase	eATP	10 nM – 1 mM	~10 nM	High (No excitation light required)
Fluorescent ATP Sensors (e.g., ATeam)	Intracellular ATP	0.5 mM – 5 mM	~0.1 mM	Moderate (Requires spectral unmixing)
HPLC / Mass Spec	Total Purines	1 nM – 10 mM	~1 nM	None (Endpoint/Destructive only)

Translational Significance: Drug Development and Clinical Trials

The recognition of ATP as a signaling molecule has catalyzed the development of novel therapeutics targeting purinergic receptors. Because P2 receptors are widely distributed but exhibit subtype-specific roles in pathology, they offer highly targeted pharmacological interventions[10].

P2Y12 Antagonists in Cardiovascular Disease

The most successful clinical application of purinergic pharmacology to date involves the P2Y12 receptor. Expressed heavily on platelets, P2Y12 is activated by ADP (a direct degradation product of ATP) to induce platelet aggregation[8]. The development of thienopyridines (e.g., Clopidogrel) and non-thienopyridines (e.g., Ticagrelor) as P2Y12 antagonists revolutionized the prevention of atherothrombotic events in patients with acute coronary syndromes[8].

P2X3 Antagonists in Afferent Sensitization

ATP released from damaged or inflamed tissues acts on P2X3 receptors located on the terminals of C-fiber sensory neurons, transmitting nociceptive (pain) and mechanosensory signals[11]. In chronic conditions, these afferent nerves become hypersensitized to ATP. Pharmaceutical companies have aggressively pursued P2X3 antagonists. Gefapixant, a selective P2X3 receptor antagonist, recently demonstrated significant efficacy in clinical trials for refractory chronic cough, validating the hypothesis that blocking ATP-mediated sensory neurotransmission can quiet hyperactive reflex pathways[8].

P2X7 Modulators in Oncology and Neuroinflammation

The P2X7 receptor is increasingly recognized as a master regulator of inflammation via the NLRP3 inflammasome[3]. In the tumor microenvironment, high levels of eATP activate P2X7 on immune cells, dictating the balance between immunosuppression and tumor cell death[10]. Consequently, P2X7 antagonists are currently undergoing rigorous phase I/II clinical trials for neurodegenerative diseases (where microglial P2X7 drives neurotoxicity) and as adjuvants in cancer immunotherapy[6][8].

Conclusion

The evolution of ATP from a mere metabolic substrate to a central extracellular signaling molecule is one of the most profound paradigm shifts in modern biology. By leveraging highly specific, self-validating assays like the luciferin-luciferase/Fura-2 co-recording system, researchers can accurately map the spatiotemporal dynamics of purinergic signaling. As our understanding of P2X and P2Y receptor structures deepens, the next decade will likely see an explosion of highly selective purinergic modulators entering the clinical pipeline, offering new hope for chronic pain, cardiovascular disease, and oncology.

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The Central Role of ATP in Kinase-Mediated Phosphorylation: A Technical Guide for Researchers

This guide provides an in-depth exploration of the intricate mechanism by which ATP fuels kinase-mediated phosphorylation, a cornerstone of cellular signaling. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to offer a synthesized understanding of the causality behind the catalytic process and the experimental methodologies used to investigate it.

The Kinase Active Site: A Precisely Engineered Catalytic Hub

At the heart of every protein kinase is a structurally conserved catalytic domain, exquisitely designed to bind both ATP and a protein or peptide substrate.[1][2] This domain is typically bi-lobal, consisting of a smaller N-terminal lobe (N-lobe) and a larger C-terminal lobe (C-lobe).[2][3] The cleft between these two lobes forms the active site where the magic of phosphoryl transfer happens.[2][3]

Several highly conserved motifs and key amino acid residues within this active site are critical for its function:

• The Glycine-Rich Loop (P-loop): Located in the N-lobe, this flexible loop, characterized by a GxGxxG motif, plays a crucial role in positioning the phosphate groups of ATP for catalysis.[4][5]

• The Catalytic Lysine: A conserved lysine residue in the N-lobe forms a salt bridge with a glutamate residue in the αC-helix, an interaction essential for correctly orienting the α- and β-phosphates of ATP.[6]

• The Catalytic Loop: Found in the C-lobe, this loop contains the highly conserved "HRD" motif (Histidine-Arginine-Aspartate). The aspartate residue in this motif acts as a catalytic base, accepting a proton from the substrate's hydroxyl group to facilitate its nucleophilic attack on the γ-phosphate of ATP.[1][7]

• The DFG Motif: Situated at the beginning of the activation loop in the C-lobe, the Aspartate-Phenylalanine-Glycine (DFG) motif is crucial for coordinating magnesium ions, which are essential for catalysis. The conformation of this motif ("DFG-in" for active, "DFG-out" for inactive) is a key determinant of the kinase's activity state.[1][6]

• The Activation Loop (A-loop): This flexible loop often contains one or more residues (serine, threonine, or tyrosine) that must be phosphorylated for the kinase to achieve full activity.[3][6][8] This phosphorylation event induces a conformational change that properly aligns the catalytic residues and opens up the substrate-binding site.[3][8]

The intricate interplay of these conserved elements creates a highly specific and regulated environment for the phosphoryl transfer reaction.

The Phosphoryl Transfer Reaction: A Step-by-Step Mechanistic Journey

The transfer of the γ-phosphate from ATP to a substrate is a multi-step, highly orchestrated process. While the precise kinetics can vary between kinases, the fundamental chemical mechanism is conserved.[9] The process can be broken down into the following key stages:

• Substrate Binding: The catalytic cycle begins with the binding of both ATP and the protein/peptide substrate to the kinase active site.[10] In most cases, intracellular ATP exists as a complex with magnesium ions (MgATP), and it is this complex that binds to the kinase.[11][12]

• Conformational Change and Activation: The binding of ATP and substrate induces a conformational change in the kinase, often leading to the closure of the cleft between the N- and C-lobes.[6][13] This "closed" conformation aligns all the necessary catalytic residues for the chemical reaction. For many kinases, full activation also requires the phosphorylation of the activation loop.[3][8]

• The Role of Divalent Metal Ions (Mg²⁺): Magnesium ions are indispensable for kinase activity, playing multiple critical roles.[11][12] Typically, two Mg²⁺ ions are involved in the catalytic process.[14][15]

  • Mg1: One Mg²⁺ ion complexes with the α- and β-phosphates of ATP, neutralizing their negative charges and positioning the γ-phosphate for nucleophilic attack.[11][14]

  • Mg2: A second Mg²⁺ ion, often brought in with the substrate or binding transiently, coordinates the β- and γ-phosphates of ATP and the catalytic aspartate.[14][15] This further stabilizes the transition state and facilitates the departure of the ADP leaving group.[7]

• Nucleophilic Attack: The hydroxyl group of the serine, threonine, or tyrosine residue on the substrate, activated by the catalytic aspartate, acts as a nucleophile and attacks the electrophilic γ-phosphorus atom of ATP.[7][10]

• Phosphoryl Transfer and Transition State: This attack proceeds through a pentavalent transition state, which is stabilized by interactions with the Mg²⁺ ions and other active site residues.[7] The phosphoryl group is then transferred from ATP to the substrate.[9]

• Product Release: Following the phosphoryl transfer, the phosphorylated substrate and ADP are released from the active site, and the kinase returns to its initial state, ready to begin another catalytic cycle.[10][14] The release of ADP can be a rate-limiting step in the overall reaction for some kinases.[16]

This intricate dance of molecular interactions ensures the highly efficient and specific transfer of a phosphate group, a fundamental process that drives a vast array of cellular functions.

Visualizing the Kinase Catalytic Cycle

Caption: A simplified diagram of the kinase catalytic cycle.

Experimental Methodologies for Studying Kinase Activity and ATP's Role

A variety of robust and sensitive assays are available to interrogate the mechanism of ATP in kinase-mediated phosphorylation. The choice of assay depends on the specific research question, the required throughput, and the nature of the kinase and substrate.

Measuring Kinase Activity

Kinase activity assays are fundamental for studying enzyme kinetics, screening for inhibitors, and elucidating regulatory mechanisms.[17][18] These assays typically measure the rate of product formation (the phosphorylated substrate).

Assay Type	Principle	Advantages	Disadvantages
Radiometric Assays	Utilizes radioactively labeled ATP (e.g., [γ-³²P]ATP or [γ-³³P]ATP). The transfer of the radioactive phosphate to the substrate is detected and quantified.	Highly sensitive and direct measurement of phosphorylation. Considered the "gold standard".[19]	Requires handling of radioactive materials and specialized equipment. Labor-intensive.
Fluorescence-Based Assays	Employ fluorophore-tagged substrates or antibodies that recognize the phosphorylated product. Changes in fluorescence intensity, polarization, or resonance energy transfer (FRET) are measured.[18][19]	High-throughput, non-radioactive, and amenable to automation.[20][21]	Potential for interference from fluorescent compounds. May require specific reagents for each kinase-substrate pair.
Luminescence-Based Assays	Coupled enzyme systems where the production of ADP is linked to a light-emitting reaction (e.g., luciferase).	High sensitivity and broad applicability to any kinase that produces ADP.	Indirect measurement, and the coupling enzymes can be inhibited by test compounds.
Mobility Shift Assays	The phosphorylation of a substrate leads to a change in its charge, which can be detected as a shift in its mobility during electrophoresis.[19]	Label-free and can provide information on the stoichiometry of phosphorylation.	Lower throughput and may not be suitable for all substrates.

Step-by-Step Protocol: A Generic Fluorescence-Based Kinase Activity Assay (TR-FRET)

This protocol outlines a typical time-resolved fluorescence resonance energy transfer (TR-FRET) assay, a common high-throughput screening method.

• Reagent Preparation:

  • Prepare a kinase buffer containing a buffering agent (e.g., HEPES), MgCl₂, a reducing agent (e.g., DTT), and a carrier protein (e.g., BSA).

  • Dilute the kinase, fluorescently labeled substrate, and ATP to their final desired concentrations in the kinase buffer.

• Assay Plate Setup:

  • Add a small volume of the test compound (potential inhibitor) or vehicle (control) to the wells of a microplate.

  • Add the kinase solution to all wells.

  • Initiate the reaction by adding the ATP and fluorescent substrate solution.

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., room temperature or 30°C) for a specific period (e.g., 60 minutes). The incubation time should be within the linear range of the reaction.

• Detection:

  • Stop the reaction (e.g., by adding EDTA).

  • Add the detection reagents, which typically include a lanthanide-labeled antibody that specifically recognizes the phosphorylated substrate.

  • Incubate for a short period to allow for antibody binding.

• Data Acquisition:

  • Read the plate on a TR-FRET-compatible plate reader, measuring the emission from both the donor and acceptor fluorophores.

• Data Analysis:

  • Calculate the TR-FRET ratio (acceptor emission / donor emission).

  • Determine the percent inhibition for each compound by comparing the signal in the compound-treated wells to the control wells.

Measuring ATP Binding

Directly measuring the binding of ATP or its analogs to a kinase is crucial for understanding the mechanism of action of ATP-competitive inhibitors.

Assay Type	Principle	Advantages	Disadvantages
Isothermal Titration Calorimetry (ITC)	Measures the heat change that occurs upon the binding of a ligand (ATP) to a macromolecule (kinase).	Provides a complete thermodynamic profile of the binding interaction (K_d, ΔH, ΔS). Label-free.	Requires relatively large amounts of purified protein. Lower throughput.
Surface Plasmon Resonance (SPR)	The kinase is immobilized on a sensor chip, and the binding of ATP is detected as a change in the refractive index at the sensor surface.	Real-time measurement of association and dissociation rates. Label-free.	Requires specialized equipment and immobilization of the kinase can sometimes affect its activity.
Fluorescence Polarization/Anisotropy	A fluorescently labeled ATP analog is used. Binding to the larger kinase molecule slows its rotation, leading to an increase in fluorescence polarization.	Homogeneous assay format, suitable for high-throughput screening.	Requires a suitable fluorescently labeled ATP analog.
LanthaScreen™ Eu Kinase Binding Assay	A TR-FRET-based assay that uses a europium-labeled antibody to detect a tagged kinase and a fluorescently labeled, broad-spectrum ATP-competitive inhibitor (tracer).[20]	High-throughput and can be used to determine the affinity of unlabeled compounds that compete with the tracer.[20]	Indirect measurement of ATP binding.

Visualizing an ATP-Competitive Inhibition Assay Workflow

Caption: A typical workflow for a kinase inhibition assay.

Regulation of Kinase Activity: More Than a Simple On/Off Switch

The role of ATP extends beyond being a simple phosphate donor; it is also involved in the complex regulation of kinase activity.

• Conformational Stabilization: ATP binding can stabilize the active conformation of some kinases, allosterically protecting them from dephosphorylation by phosphatases.[22]

• Allosteric Regulation: In some cases, ATP can act as an allosteric regulator, influencing the kinase's affinity for its substrates or other regulatory proteins.[22]

• Kinase Cascades: In signaling pathways, the product of one kinase reaction (a phosphorylated protein) is often the activator of a downstream kinase, creating a cascade that amplifies the initial signal. ATP is consumed at each step of this cascade.[23]

The dynamic interplay between the kinase, ATP, substrates, and regulatory proteins allows for the fine-tuning of cellular signaling networks.

Kinase Inhibitors: Targeting the ATP-Binding Site and Beyond

The central role of kinases in cell signaling has made them a major class of drug targets, particularly in oncology.[24][25] Many kinase inhibitors are designed to interfere with the function of ATP.

• ATP-Competitive Inhibitors (Type I and Type II): These small molecules bind to the ATP-binding pocket of the kinase, directly competing with endogenous ATP.[24][25][26]

  • Type I inhibitors bind to the active "DFG-in" conformation of the kinase.[26][27]

  • Type II inhibitors bind to and stabilize the inactive "DFG-out" conformation, often extending into an adjacent allosteric pocket.[26][27]

• Non-ATP Competitive (Allosteric) Inhibitors (Type III and Type IV): These inhibitors bind to sites on the kinase distinct from the ATP pocket.[27][28][29]

  • Type III inhibitors bind to a pocket immediately adjacent to the ATP-binding site.[27][29][30]

  • Type IV inhibitors bind to more remote allosteric sites.[27][30][31] Allosteric inhibitors often offer greater selectivity than ATP-competitive inhibitors because their binding sites are less conserved across the kinome.[30]

Understanding the precise mechanism of how an inhibitor interacts with a kinase and its relationship with ATP binding is crucial for rational drug design and development. The experimental assays described in this guide are instrumental in characterizing these interactions.

Discriminating Between ATP-Competitive and Non-Competitive Inhibitors

A common experimental approach to differentiate between these inhibitor types is to measure the inhibitor's IC₅₀ (the concentration required to inhibit 50% of the enzyme's activity) at varying ATP concentrations.

• For an ATP-competitive inhibitor , the IC₅₀ will increase as the concentration of ATP increases, as more inhibitor is required to outcompete the higher concentration of the natural substrate.[25]

• For a non-competitive or allosteric inhibitor , the IC₅₀ will remain relatively constant regardless of the ATP concentration, as the inhibitor does not compete for the same binding site.

Conclusion: A Deeper Understanding for Future Discoveries

The mechanism of action of ATP in kinase-mediated phosphorylation is a testament to the elegance and precision of biological catalysis. A thorough understanding of this process, from the atomic-level interactions in the active site to the complex regulatory networks that govern kinase activity, is paramount for researchers in both basic science and drug discovery. The experimental tools and conceptual frameworks outlined in this guide provide a solid foundation for further exploration and innovation in this dynamic and critically important field.

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ATP Trisodium Salt in Purinergic Neurotransmission: A Technical Guide to Receptor Dynamics and Real-Time Quantification

Abstract Since the foundational discovery of non-adrenergic, non-cholinergic (NANC) neurotransmission, purinergic signaling has emerged as a central pillar of neurobiology[1]. Adenosine 5'-triphosphate (ATP), stored in synaptic vesicles and released as a co-transmitter, orchestrates complex neuro-glial interactions and synaptic plasticity[2]. For researchers, ATP trisodium salt is the gold-standard reagent for interrogating these pathways. This whitepaper, written from the perspective of a Senior Application Scientist, provides an in-depth analysis of purinergic receptor mechanics, the rationale behind utilizing specific ATP salt formulations, and field-proven, self-validating protocols for measuring real-time ATP release.

The Chemical Rationale: Why ATP Trisodium Salt?

In experimental electrophysiology and neuropharmacology, the choice of the biochemical reagent dictates the fidelity of the data. ATP is highly unstable in its free acid form. ATP trisodium salt is universally preferred in artificial cerebrospinal fluid (ACSF) preparations and patch-clamp internal solutions for several critical reasons[3]:

• Aqueous Solubility & pH Stability: The trisodium formulation is highly soluble and buffers easily to physiological pH (7.35–7.45). This prevents the localized acidification that can artificially trigger acid-sensing ion channels (ASICs), which are often co-expressed with purinergic receptors.

• Electrochemical Inertness of the Counter-Ion: Unlike barium or heavy-metal salts, sodium ( Na+ ) is the primary extracellular cation. Introducing micromolar concentrations of sodium alongside ATP does not alter the osmotic balance or the electrochemical driving forces required for patch-clamp recordings[3].

• Enzymatic Compatibility: Ectonucleotidases (such as CD39 and CD73) and kinases require specific ionic environments to function. The trisodium salt does not introduce inhibitory heavy metals, ensuring that the natural kinetics of ATP hydrolysis into adenosine remain intact[4].

Molecular Targets: P2X, P2Y, and the Ectoenzymatic Cascade

Extracellular ATP acts on two distinct receptor families before being rapidly degraded to prevent excitotoxicity and receptor desensitization[5].

• P2X Receptors (Ionotropic): Trimeric ligand-gated cation channels permeable to Na+ , K+ , and Ca2+ . They mediate fast excitatory neurotransmission.

• P2Y Receptors (Metabotropic): G-protein-coupled receptors (GPCRs) that modulate intracellular calcium stores and cyclic AMP (cAMP) levels, mediating slower neuromodulatory effects[6].

Once released, ATP is rapidly hydrolyzed by extracellular enzymes (ectonucleotidases like CD39) into ADP and AMP, and subsequently by CD73 into adenosine, which then activates P1 receptors to induce presynaptic inhibition[4][7].

Figure 1: The Purinergic Signaling Cascade and Ectoenzymatic Hydrolysis Pathway.

Quantitative Pharmacodynamics of Purinergic Modulators

To isolate specific pathways, researchers utilize structurally modified ATP salts. The table below summarizes the critical pharmacological tools used in purinergic research[4][7][8].

Compound	Primary Target	Affinity / Potency	Experimental Application
ATP Trisodium Salt	P2X / P2Y Receptors	EC50​ : 1 - 100 µM (Subtype dependent)	Endogenous agonist; standard for biosensor calibration.
Oxidized ATP Trisodium Salt	P2X7 Receptor	Irreversible Antagonist	Blocking ATP-induced NLRP3 inflammasome activation.
TNP-ATP Tetrasodium	P2X1, P2X3, P2X2/3	IC50​ : 0.9 – 7.0 nM	High-affinity selective inhibition in nociception assays.
ARL 67156 Trisodium Salt	Ectonucleotidases (CD39)	Competitive Inhibitor	Prevents ATP hydrolysis; prolongs ATP half-life in slice recordings.

Experimental Workflows: Real-Time Quantification of ATP Release

Traditional bulk assays (e.g., luciferin-luciferase bioluminescence) fail to capture the true dynamics of synaptic ATP release. Because of the "unstirred layer effect" and rapid degradation by CD39, bulk fluid concentrations are orders of magnitude lower than localized synaptic cleft concentrations[9][10]. To solve this, we employ high-resolution biosensor methodologies.

Protocol A: The Patch-Clamp "Sniffer Cell" Biosensor Method

This protocol utilizes a biological sensor to detect ATP with sub-second temporal resolution and micrometer spatial resolution[9][10].

Causality & Rationale: We use undifferentiated PC12 cells or HEK293 cells stably transfected with P2X2 receptors . Why P2X2? Unlike P2X1 or P2X3, which desensitize within milliseconds, P2X2 provides a sustained, non-desensitizing inward current in the presence of ATP, allowing for continuous real-time monitoring of release events[9].

Step-by-Step Methodology:

• Sensor Preparation: Culture HEK293-P2X2 cells. On the day of the experiment, detach cells mechanically (avoid trypsin to preserve membrane receptors) and transfer them to the recording chamber containing the target tissue (e.g., acute hippocampal slices).

• Electrophysiological Configuration: Achieve a whole-cell patch-clamp configuration on the sensor cell using a glass micropipette (resistance 3–5 MΩ). Hold the membrane potential at -50 mV .

  • Causality: Holding at -50 mV provides a strong electrochemical driving force for cation influx through the P2X2 pore while minimizing voltage-gated channel interference[10].

• Spatial Positioning: Using a motorized micromanipulator, position the sensor cell directly adjacent (within 1–2 µm) to the target release site (e.g., a stimulated astrocyte or neuronal soma).

• Stimulation & Recording: Stimulate the target cell. Extracellular ATP diffusion will bind to the sensor's P2X2 receptors, generating a measurable inward current ( IATP​ ).

• Self-Validating Controls:

  • Negative Control: Perfuse the P2 receptor antagonist Suramin (100 µM). The inward current must abolish, proving the signal is purinergic[3].

  • Positive Control / Calibration: Retract the sensor cell and apply localized "puffs" of known ATP trisodium salt concentrations (e.g., 1 µM, 10 µM, 100 µM) via a secondary pipette to generate a standard curve, converting picoamperes (pA) to molarity[9][10].

Figure 2: Patch-Clamp Biosensor Workflow for Real-Time Local ATP Detection.

Protocol B: Amperometric Microelectrode Biosensors

While patch-sniffing is excellent in vitro, in vivo measurements require robust physical probes. Amperometric microelectrodes overcome the spatial limitations of patch-clamp in intact tissue[11][12].

Causality & Rationale: ATP is not inherently electroactive at physiological voltages. Therefore, we functionalize a platinum (Pt) microelectrode with an enzymatic biolayer (glycerol kinase and glycerol-3-phosphate oxidase). ATP acts as the rate-limiting substrate to phosphorylate glycerol; the subsequent oxidation produces hydrogen peroxide ( H2​O2​ ), which is readily detected by the Pt electrode[11].

Step-by-Step Methodology:

• Electrode Fabrication: Utilize a Pt microelectrode (50 µm diameter).

  • Causality: Pt provides superior catalytic properties for the oxidation of H2​O2​ compared to carbon fiber[12].

• Biolayer Deposition: Dip-coat the electrode in a matrix containing glycerol kinase, glycerol-3-phosphate oxidase, and BSA-glutaraldehyde (to cross-link and stabilize the enzymes).

• Amperometric Detection: Insert the microelectrode into the target tissue (e.g., spinal cord ventral horn). Apply a polarizing voltage of +0.6 V vs. Ag/AgCl.

• Recording: As ATP is released, the enzymatic cascade generates H2​O2​ , which oxidizes at the Pt surface, yielding a current proportional to the ATP concentration. This system achieves a 10–90% rise time of <10 seconds, capturing rapid physiological transients[11].

• Self-Validating Controls: Utilize a "null sensor" (an identical Pt electrode coated with BSA but lacking the enzymes) placed adjacently. Subtracting the null sensor signal from the active sensor signal eliminates electrical artifacts and non-specific electroactive interferents (like endogenous dopamine or ascorbate)[12].

Conclusion

The rigorous study of purinergic neurotransmission demands both high-purity reagents and highly specialized detection methodologies. ATP trisodium salt remains the foundational tool for these studies due to its physiological compatibility and stability[3]. By employing self-validating systems like P2X2-expressing sniffer cells and dual-enzyme amperometric microelectrodes, researchers can bypass the artifacts of bulk fluid analysis and accurately map the spatiotemporal dynamics of ATP release in the nervous system[9][11].

Sources

• 1. pages.ucsd.edu [pages.ucsd.edu]
• 2. Purinergic signalling - Wikipedia [en.wikipedia.org]
• 3. ATP Induces NO Production in Hippocampal Neurons by P2X7 Receptor Activation Independent of Glutamate Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fully human anti-CD39 antibody potently inhibits ATPase activity in cancer cells via uncompetitive allosteric mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Purinergic pathways and their clinical use in the treatment of acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. P2Y1 and P2Y2 receptor distribution varies along the human placental vascular tree: role of nucleotides in vascular tone regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Purines released from astrocytes inhibit excitatory synaptic transmission in the ventral horn of the spinal cord [frontiersin.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Detecting ATP release by a biosensor method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Microelectrode biosensor for real-time measurement of ATP in biological tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Mastering the Bench: A Comprehensive Guide to Preparing High-Fidelity Adenosine 5'-triphosphate (ATP) Trisodium Salt Stock Solutions

This document provides an in-depth protocol for the preparation, quantification, and storage of Adenosine 5'-triphosphate (ATP) trisodium salt stock solutions. Designed for researchers, scientists, and drug development professionals, this guide emphasizes the critical details and scientific reasoning behind each step to ensure the highest quality and reproducibility for downstream applications.

Foundational Principles: The Importance of a Pristine ATP Stock Solution

Adenosine 5'-triphosphate (ATP) is the universal energy currency in biological systems, fueling a vast array of enzymatic reactions and cellular processes. Consequently, high-purity ATP is a cornerstone reagent in countless biochemical and cell-based assays. The integrity of experimental data derived from these assays is directly dependent on the quality of the ATP stock solution.

The trisodium salt of ATP is favored for its solubility and relative stability in aqueous solutions. However, ATP is susceptible to hydrolysis, degrading to Adenosine 5'-diphosphate (ADP) and Adenosine 5'-monophosphate (AMP), particularly under suboptimal pH conditions.[1][2][3][4] This degradation can significantly alter the effective concentration of ATP, leading to inaccurate and irreproducible results. This guide provides a robust methodology to mitigate these risks.

Essential Materials and Reagents

Material/Reagent	Recommended Specifications	Rationale for Selection
Adenosine 5'-triphosphate trisodium salt	Purity ≥99%	High purity minimizes the presence of contaminating nucleotides (ADP, AMP) and enzymatic inhibitors.
Nuclease-free water	Ultra-pure (18.2 MΩ·cm)	Prevents enzymatic degradation of ATP by contaminating nucleases.
Sodium Hydroxide (NaOH), 1 M	High-purity, molecular biology grade	For precise pH adjustment without introducing contaminants.
Hydrochloric Acid (HCl), 1 M	High-purity, molecular biology grade	For precise pH adjustment without introducing contaminants.
Sterile, nuclease-free polypropylene tubes	1.5 mL and 15 mL	Prevents contamination and ensures the integrity of the stock solution during preparation and storage.
Calibrated analytical balance and micropipettes	Essential for accurate weighing and volumetric measurements to achieve the target concentration.
Calibrated pH meter with a micro-probe	Crucial for accurate measurement and adjustment of the solution's pH to the optimal range for ATP stability.
UV-Vis Spectrophotometer	For accurate determination of the final ATP concentration.

Detailed Protocol for Preparing a 100 mM ATP Stock Solution

This protocol details the preparation of a 100 mM ATP stock solution. The principles outlined can be adapted for other desired concentrations.

Pre-Calculation and Reagent Equilibration

• Accurate Mass Calculation: The molecular weight of ATP trisodium salt can vary due to hydration. Always use the molecular weight provided on the Certificate of Analysis (CoA) for the specific lot you are using. For this protocol, we will use an example molecular weight of 551.14 g/mol .

  • To prepare 10 mL of a 100 mM (0.1 M) solution:

    • Mass (g) = Concentration (M) × Volume (L) × Molecular Weight ( g/mol )

    • Mass (g) = 0.1 mol/L × 0.01 L × 551.14 g/mol = 0.55114 g (551.14 mg)

• Reagent Equilibration: Allow the ATP trisodium salt powder and nuclease-free water to reach room temperature before weighing and mixing. This prevents condensation from ambient moisture, which can lead to weighing inaccuracies.

Solution Preparation and pH Adjustment: The Key to Stability

• Weighing: Accurately weigh the calculated mass of ATP trisodium salt using a calibrated analytical balance.

• Initial Dissolution: Add the weighed ATP powder to a 15 mL sterile conical tube. Add approximately 8 mL of nuclease-free water.

• Mixing: Gently vortex the solution until the ATP is fully dissolved. Avoid vigorous vortexing, which can introduce excessive atmospheric CO2 and slightly alter the pH.

• pH Adjustment: This is the most critical step for ensuring the long-term stability of your ATP stock.

  • A freshly prepared solution of ATP trisodium salt in water will be acidic, typically around pH 3.5.[5][6][7]

  • ATP is most stable in a pH range of 6.8 to 7.4.[1][2][3][4] Outside this range, hydrolysis to ADP and phosphate is significantly accelerated.[1][2][3][4]

  • Using a calibrated pH meter, carefully add 1 M NaOH dropwise while gently stirring the solution.

  • Continuously monitor the pH and titrate until a stable pH of 7.2-7.4 is achieved. If you overshoot the target pH, use 1 M HCl to adjust it back. It is crucial not to let the solution become too basic, as this also promotes hydrolysis. [8]

Final Volume, Concentration Verification, and Storage

• Final Volume Adjustment: Once the pH is stabilized at 7.2-7.4, transfer the solution to a 10 mL volumetric flask. Rinse the conical tube with a small amount of nuclease-free water and add it to the volumetric flask to ensure a complete transfer of the ATP. Carefully add nuclease-free water to the 10 mL mark.

• Concentration Verification via UV Spectrophotometry: It is highly recommended to verify the final concentration of your ATP stock solution.

  • Prepare a 1:4000 dilution of your stock solution in a pH 7.5 buffer (e.g., 100 mM Tris, pH 7.5).[8]

  • Measure the absorbance of the diluted solution at 259 nm.

  • Calculate the concentration using the Beer-Lambert Law (A = εbc), where:

    • A = Absorbance at 259 nm

    • ε (epsilon) = Molar extinction coefficient of ATP at 259 nm is 15,400 M⁻¹cm⁻¹.[8]

    • b = Path length of the cuvette (typically 1 cm)

    • c = Concentration (in M)

• Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the final stock solution into single-use volumes (e.g., 50 µL or 100 µL) in sterile, nuclease-free microcentrifuge tubes.

  • Short-term storage (up to a few weeks): Store at -20°C.[9]

  • Long-term storage (up to one year): Store at -80°C.[10][11] Neutral ATP solutions stored frozen are stable for at least one year.[7][11]

Visualized Workflow and Quality Control

The following diagram outlines the critical steps and decision points in the ATP stock solution preparation protocol.

Caption: A step-by-step workflow for preparing a high-fidelity ATP stock solution.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Solution(s)
Inconsistent experimental results	ATP degradation due to improper pH, multiple freeze-thaw cycles, or prolonged storage at -20°C.	Prepare a fresh stock solution, ensuring the pH is between 7.2 and 7.4. Always use a fresh aliquot for each experiment. For long-term use, store at -80°C.
Lower than expected concentration	Inaccurate weighing, incomplete dissolution, or ATP degradation during preparation.	Verify the calibration of the analytical balance. Ensure the ATP is fully dissolved before final volume adjustment. Keep the solution on ice during prolonged pH adjustments.
Precipitate forms upon freezing	The solution may be too concentrated, or the pH is suboptimal.	Ensure the pH is correctly adjusted. If a precipitate is observed after thawing, gently warm the solution to room temperature and vortex briefly to redissolve.

Concluding Remarks

The meticulous preparation of an ATP stock solution is a fundamental yet often overlooked aspect of ensuring experimental robustness. By adhering to the principles of accurate measurement, stringent pH control, and proper storage, researchers can significantly enhance the reliability and reproducibility of their data. This protocol, grounded in established biochemical principles, provides a comprehensive framework for achieving high-fidelity ATP stock solutions.

References

• Current time in Perth, AU. (n.d.).

• Wikipedia. (n.d.). Adenosine triphosphate. Retrieved from [Link]

• Quora. (2020, November 1). Why is ATP not good for long-term storage? Retrieved from [Link]

• Biology Stack Exchange. (2016, July 25). Do the pH and other ions affect the hydrolysis of ATP. Retrieved from [Link]

• The Open Lab Book. (n.d.). 100 mM MgATP Stock. Retrieved from [Link]

• ASPIRE. (2021, April 5). Qualitative Measurements of Stability of ATP at Varying pH. Retrieved from [Link]

• LabNetwork. (n.d.). ATP, 100mM Preparation and Recipe. Retrieved from [Link]

• University of Hawaii. (n.d.). Field & Laboratory Protocols: Chapter 16. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). SESSION 12 (lab open 1-4 pm). Retrieved from [Link]

• ResearchGate. (2017, November 7). What is best ( NaOH or Tris) for adjusting the PH of ATP solution (from 3.5 to 7), for enzyme activity assay? Retrieved from [Link]

• ResearchGate. (2016, October 26). What temperature destroys ATP? Retrieved from [Link]

• PMC. (n.d.). Determination of the stability of plasma ATP in vitro. Retrieved from [Link]

Sources

• 1. Adenosine triphosphate - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biology.stackexchange.com [biology.stackexchange.com]
• 4. echemi.com [echemi.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. ocw.mit.edu [ocw.mit.edu]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Note: Optimizing In Vitro Kinase Assays Using Adenosine 5'-Triphosphate Trisodium Salt

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction and Mechanistic Rationale

Protein kinases are pivotal regulatory enzymes that catalyze the transfer of the γ -phosphate from Adenosine 5'-triphosphate (ATP) to specific serine, threonine, or tyrosine residues on target substrates. In preclinical drug discovery, in vitro kinase assays are the gold standard for profiling compound potency, determining mechanism of action, and establishing structure-activity relationships (SAR).

A critical, yet frequently overlooked, variable in these assays is the source and precise concentration of ATP. Adenosine 5'-triphosphate trisodium salt is highly preferred over other salt forms (such as disodium or free acid) for rigorous biochemical assays. The trisodium salt form is highly soluble and, crucially, can be manufactured with extreme purity to be free of trace heavy metals. Because kinases strictly require specific divalent cations (typically Mg2+ or Mn2+ ) to coordinate ATP in the catalytic cleft, the absence of contaminating metals in the ATP reagent allows researchers to tightly control the exact metal ion concentration in the assay buffer, ensuring reproducible enzyme kinetics.

The Causality of ATP Concentration in Inhibitor Profiling

The concentration of ATP used in an in vitro assay directly dictates the apparent potency ( IC50​ ) of ATP-competitive inhibitors[1]. According to the Cheng-Prusoff equation for competitive inhibition:

IC50​=Ki​(1+KmATP​[ATP]​)

If the assay is run at an ATP concentration significantly higher than the enzyme's Michaelis constant ( Km​ ), the inhibitor must compete against a massive excess of substrate, artificially inflating the IC50​ value[1]. Conversely, running the assay precisely at the apparent Km​ balances assay sensitivity with physiological relevance, allowing for the accurate differentiation of compound affinities[1]. However, to understand how a drug will perform in vivo, secondary screening is often conducted at physiological ATP concentrations (~1 mM) to identify inhibitors capable of overcoming high intracellular ATP levels[1][2].

Experimental Workflows and Logic

Understanding the flow of the phosphotransfer reaction and the competitive binding logic is essential for assay optimization. Below are the structural architectures of the assay workflow and the competitive inhibition mechanism.

Workflow of an in vitro kinase assay utilizing ATP trisodium salt and luminescent ADP detection.

Mechanism of ATP-competitive inhibition demonstrating the impact of ATP concentration on IC50.

Quantitative Data and Buffer Optimization

To ensure a self-validating system, the buffer components must be tightly regulated. Table 1 outlines the optimal baseline conditions for utilizing ATP trisodium salt, while Table 2 provides a strategic framework for selecting the correct ATP concentration based on the experimental goal.

Table 1: Standard In Vitro Kinase Assay Buffer Components

Component	Typical Concentration	Mechanistic Role
Tris-HCl (pH 7.5)	40 mM	Maintains physiological pH for optimal catalytic activity.
MgCl2​ or MnCl2​	10 - 20 mM	Essential divalent cation. Coordinates with ATP trisodium salt to facilitate phosphate transfer.
DTT	1 mM	Reducing agent. Prevents oxidation of critical cysteine residues in the kinase active site.
BSA	0.1 mg/mL	Carrier protein. Prevents the kinase and hydrophobic inhibitors from adhering to the microplate walls.
ATP Trisodium Salt	Variable (See Table 2)	Phosphate donor. Trisodium formulation ensures zero heavy-metal interference.

Table 2: Strategic Selection of ATP Concentration

Experimental Goal	Recommended [ATP]	Rationale & Causality
Primary HTS Screening	Apparent Km​ (e.g., 10-100 μ M)	Maximizes sensitivity to identify weak hits. Ensures IC50​ closely approximates Ki​ [1].
Physiological Profiling	1 mM	Mimics intracellular ATP levels. Identifies robust inhibitors that will not be outcompeted in vivo[1][2].
Mechanism of Action (MoA)	Titration (0.1x to 10x Km​ )	Shifts in IC50​ across the titration curve confirm whether an inhibitor is ATP-competitive or allosteric.

Experimental Protocols

The following protocols utilize a universal luminescent ADP-detection method (such as the ADP-Glo™ assay), which measures the ADP formed during the kinase reaction by converting it back to ATP, which is then utilized by Ultra-Glo™ Luciferase to generate light[3].

Protocol 1: Determination of Apparent ATP Km​

Self-Validation Check: Before testing inhibitors, you must determine the Km​ of your specific kinase batch to ensure accurate IC50​ reporting.

Materials:

• Purified Kinase and specific peptide substrate.

• ATP Trisodium Salt (10 mM stock in ultra-pure water, pH adjusted to 7.0).

• Kinase Buffer (from Table 1).

• Luminescent ADP detection reagents.

Step-by-Step Methodology:

• Prepare ATP Titration: In a 384-well low-volume plate, prepare a 12-point 2-fold serial dilution of ATP Trisodium salt in Kinase Buffer. The final well concentrations should range from 1 mM down to 0.5 μ M, plus a zero-ATP control[3].

• Prepare Enzyme-Substrate Mix: Dilute the kinase and substrate in Kinase Buffer to a fixed concentration (e.g., 2X final desired concentration).

• Initiate Reaction: Add 2.5 μ L of the ATP titration series to 2.5 μ L of the Enzyme-Substrate mix in each well.

• Incubation: Seal the plate and incubate at room temperature for 60 minutes. Note: Ensure the reaction remains in the linear phase (less than 20% total ATP depletion).

• Stop Reaction & Deplete ATP: Add 5 μ L of the ATP depletion reagent (e.g., ADP-Glo Reagent) to all wells. Incubate for 40 minutes at room temperature to halt kinase activity and degrade unconsumed ATP[3].

• Detect ADP: Add 10 μ L of Kinase Detection Reagent (containing luciferase/luciferin and ADP-to-ATP conversion enzymes). Incubate for 30 minutes[3].

• Read Signal: Measure luminescence using a microplate reader (integration time 0.5–1 second)[3].

• Data Analysis: Plot Luminescence (Y-axis) vs. ATP Concentration (X-axis). Use non-linear regression (Michaelis-Menten equation) in GraphPad Prism to calculate the apparent Km​ .

Protocol 2: Compound IC50​ Determination at Km​ and 1 mM ATP

Self-Validation Check: Always include a positive control inhibitor of known potency, a DMSO-only vehicle control (0% inhibition), and a no-enzyme control (100% inhibition/background).

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the test inhibitor in 100% DMSO. Dilute this intermediate plate 20-fold into Kinase Buffer to create a 5% DMSO working solution.

• Plate Assembly: Add 1 μ L of the compound working solution to the assay plate.

• Enzyme Addition: Add 2 μ L of the kinase (diluted in Kinase Buffer) to the wells. Incubate for 15 minutes to allow pre-binding of the inhibitor.

• Reaction Initiation: Prepare two separate Substrate/ATP master mixes using ATP Trisodium Salt:

  • Mix A: Substrate + ATP at 2×Km​ (Final assay concentration will be 1×Km​ ).

  • Mix B: Substrate + ATP at 2 mM (Final assay concentration will be 1 mM, representing physiological conditions)[2].

• Incubation: Add 2 μ L of the respective Substrate/ATP mix to the wells. The final assay volume is 5 μ L with a final DMSO concentration of 1%. Incubate for 60 minutes.

• Detection: Proceed with the addition of 5 μ L ATP depletion reagent (40 min incubation) followed by 10 μ L Kinase Detection Reagent (30 min incubation) as described in Protocol 1[3].

• Analysis: Calculate percent inhibition relative to the DMSO control. Plot log(inhibitor) vs. normalized response to determine the IC50​ . A significant rightward shift (higher IC50​ ) in the 1 mM ATP condition confirms ATP-competitive behavior[1].

References

• Reaction Biology. "Kinase Screening Assay Services". Reaction Biology. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reactionbiology.com [reactionbiology.com]
• 3. promega.com [promega.com]

Application Note: Standard Operating Procedure for ATP-Dependent Enzyme Kinetics

Introduction & Scope

ATP-dependent enzymes—including kinases, ATPases, and DNA ligases—are pivotal in cellular signaling, metabolic regulation, and genomic integrity [1]. Because dysregulation of these enzymes is a hallmark of oncology, immunology, and neurodegenerative diseases, quantifying their kinetic parameters ( Km​ , Vmax​ , kcat​ ) and evaluating inhibitor potency ( IC50​ , Ki​ ) are foundational steps in drug discovery.

This application note provides a comprehensive, self-validating Standard Operating Procedure (SOP) for measuring ATP-dependent enzyme kinetics. Rather than relying on radioactive isotopes ( 32P or 33P ), this guide focuses on highly sensitive, homogeneous luminescent ADP detection methodologies (e.g., the ADP-Glo™ assay), which provide universal readout capabilities for any ADP-generating enzyme [2].

Mechanistic Principles & Experimental Causality

Bi-Substrate Kinetics

Most ATP-dependent kinases catalyze a bi-substrate reaction transferring the γ -phosphate of ATP to a substrate (protein, lipid, or small molecule). To accurately determine the Michaelis constant ( Km​ ) for ATP, the acceptor substrate must be kept at a saturating concentration (typically >5×Km,substrate​ ). Conversely, to find the Km​ of the substrate, ATP must be saturated.

The Rationale for ADP Detection

Historically, continuous coupled-enzyme assays (using pyruvate kinase and lactate dehydrogenase) were used to monitor ADP production via NADH oxidation. However, these are prone to compound interference in high-throughput screening (HTS). Luminescent ADP detection isolates the detection step from the enzymatic reaction. The causality of the two-step luminescent assay is as follows:

• ATP Depletion: After the kinase reaction, an acidic reagent is added to terminate the enzyme activity and completely degrade unreacted ATP. This prevents background noise[2].

• ADP to ATP Conversion & Detection: A detection reagent converts the generated ADP back into ATP, which is simultaneously utilized by a luciferase/luciferin reaction to generate light. The luminescence is directly proportional to the ADP generated [3].

Standard Operating Procedure (SOP): Luminescent ADP Detection Assay

This protocol is optimized for a 384-well microplate format (low volume) but can be scaled.

Reagent Preparation

• Buffer: Prepare a standard Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2​ , 0.1 mg/mL BSA, 1 mM DTT). Note: MnCl2​ may be required depending on the specific kinase.

• Enzyme & Substrate: Dilute the kinase and the specific acceptor substrate in the Kinase Buffer.

• ATP Titration: Prepare a 2X serial dilution of ATP in Kinase Buffer (e.g., from 1 mM down to 0.1 μ M) to determine the Km​ for ATP.

Step-by-Step Assay Workflow

• Enzyme-Substrate Addition: Add 2.5 μ L of the 2X Enzyme/Substrate master mix to the designated wells of a white 384-well microplate.

• Reaction Initiation: Add 2.5 μ L of the 2X ATP titration series to initiate the reaction.

• Incubation: Incubate the plate at room temperature (or optimal enzyme temperature) for the predetermined linear reaction time (typically 30–60 minutes). Crucial: Ensure the reaction does not consume more than 10-20% of the initial ATP to maintain initial velocity ( v0​ ) conditions.

• Reaction Termination & ATP Depletion: Add 5 μ L of the ADP-Glo™ Reagent to all wells. Incubate for 40 minutes at room temperature. This step stops the kinase and depletes unreacted ATP [2].

• Detection: Add 10 μ L of the Kinase Detection Reagent. Incubate for 30–60 minutes to convert ADP to ATP and stabilize the luminescent signal [3].

• Readout: Measure luminescence using a microplate reader with an integration time of 0.5–1 second per well.

Data Presentation & Analysis

To convert raw Relative Luminescence Units (RLU) into product concentration ( μ M ADP), an ATP-to-ADP conversion curve must be run in parallel.

Table 1: Example Setup for ATP/ADP Standard Curve (10 μ M Total Adenine Nucleotide)

Standard	% ATP	% ADP	ATP Concentration ( μ M)	ADP Concentration ( μ M)	Expected RLU Profile
1	100	0	10.0	0.0	Background
2	80	20	8.0	2.0	Low
3	60	40	6.0	4.0	Medium-Low
4	40	60	4.0	6.0	Medium-High
5	20	80	2.0	8.0	High
6	0	100	0.0	10.0	Maximum

Data Analysis Logic: Plot the initial velocity ( v0​ , calculated as μ M ADP produced per minute) against the ATP concentration. Fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism) to extract the Km​ and Vmax​ .

Experimental Workflow Visualization

The following diagram illustrates the logical flow and chemical conversions of the two-step luminescent ADP detection assay.

Figure 1: Workflow of the two-step luminescent ADP detection assay for ATP-dependent enzymes.

References

• Assay Guidance Manual: Enzyme Kinase Assays Source: National Center for Biotechnology Information (NCBI) / NIH URL:[Link]

• Promega ADP-Glo Kinase Assay Application Note Source: BMG LABTECH URL:[Link]

Advanced Application Notes: The Mechanistic and Practical Utilization of ATP in Protein Phosphorylation Studies

Protein phosphorylation is the most ubiquitous post-translational modification, dictating the functional state of the cellular proteome. At the core of this regulatory mechanism is Adenosine Triphosphate (ATP), the universal phosphoryl donor. Protein kinases catalyze the transfer of the γ -phosphate from ATP to the nucleophilic hydroxyl groups of serine, threonine, or tyrosine residues on target substrates .

Understanding the kinetic behavior of ATP, managing its concentration in biochemical assays, and leveraging its structural analogs are foundational to modern kinase drug discovery and signal transduction research.

Kinase-mediated phosphoryl transfer mechanism and ATP hydrolysis.

The Causality of ATP Concentration in Inhibitor Profiling

When designing cell-free biochemical assays to evaluate ATP-competitive kinase inhibitors, selecting the correct ATP concentration is the most critical variable .

The Mechanistic Rationale: The intrinsic affinity of an inhibitor for a kinase ( Ki​ ) is absolute, but its observed potency ( IC50​ ) is relative to the concentration of ATP competing for the same active site. The mathematical dependency between IC50​ and ATP concentration is defined by the Cheng-Prusoff equation:

IC50​=Ki​(1+Km​[ATP]​)

In biochemical screening, assays are typically run at the ATP Michaelis constant ( Km​ )—the concentration at which the reaction velocity is half-maximal. At [ATP]=Km​ , the equation simplifies to IC50​=2Ki​ . This ensures the assay is highly sensitive to identifying hits while maintaining a robust enzymatic signal.

However, physiological ATP concentrations within a cell are typically in the 1–5 mM range, which is vastly higher than the Km​ of most kinases (often 1–50 µM). As shown in the data summary below, testing inhibitors at physiological ATP levels causes a drastic right-shift in IC50​ , masking the potency of the drug.

Quantitative Data: Impact of ATP Concentration on Observed IC50​

Kinase Target	ATP Km​ Value	Inhibitor Ki​ (True Affinity)	Calculated IC50​ at ATP Km​	Calculated IC50​ at 1 mM ATP (Physiological)
Kinase A	1 µM	0.1 µM	0.2 µM	100.1 µM (1000x shift)
Kinase B	10 µM	0.2 µM	0.4 µM	20.2 µM (100x shift)

Conclusion: High ATP concentrations disproportionately penalize inhibitors targeting kinases with low ATP Km​ values. Therefore, a self-validating screening funnel must first evaluate compounds at ATP Km​ to establish baseline affinity, followed by secondary screening at 1 mM ATP to predict cellular efficacy.

Universal Non-Radiometric Quantification of Kinase Activity

Historically, kinase assays relied on radiolabeled [γ−32P]ATP . Today, the field utilizes homogeneous, non-radiometric assays that measure the universal byproduct of the kinase reaction: ADP .

Causality of the Methodology: By measuring ADP accumulation rather than substrate phosphorylation, the assay becomes entirely substrate-agnostic. It can be used for peptides, full-length proteins, or lipid substrates without requiring specialized antibodies.

Workflow of the universal ADP-Glo luminescent kinase assay.

Protocol: Homogeneous ADP Detection Workflow

• Reaction Assembly: In a 384-well plate, combine 1 µL of purified kinase, 2 µL of substrate/buffer mix, and 2 µL of ATP. Ensure the ATP concentration is set to the predetermined Km​ for the specific kinase.

• Incubation: Incubate the kinase reaction at room temperature for 60 minutes. Maintain substrate conversion below 10% to ensure linear reaction kinetics.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction. This reagent contains adenylate cyclase, which rapidly depletes all unconsumed ATP, leaving only the generated ADP intact. Incubate for 40 minutes.

• Signal Generation: Add 10 µL of Kinase Detection Reagent. This reagent simultaneously converts the ADP back into ATP and introduces a luciferase/luciferin cascade. Incubate for 30 minutes.

• Readout: Measure luminescence using a microplate reader (integration time: 0.5–1 second per well).

Self-Validating System Checkpoint: Always run an "ATP-to-ADP Conversion Standard Curve" alongside the assay. By mixing known ratios of ATP and ADP (e.g., 100% ATP/0% ADP down to 0% ATP/100% ADP), you validate the linearity of the luminescence reader and can mathematically convert raw Relative Light Units (RLU) into exact moles of product formed.

Kinase Substrate Identification via ATP- γ -S (Thiophosphorylation)

Identifying direct substrates of specific kinases in complex lysates is notoriously difficult. Endogenous phosphatases rapidly reverse standard phosphorylation, and phospho-specific antibodies cannot distinguish which kinase performed the modification.

Causality of the Methodology: Substituting standard ATP with the analog Adenosine-5'-O-(3-thiotriphosphate) (ATP- γ -S) forces the kinase to transfer a thiophosphate group instead of a standard phosphate. This modification is highly resistant to protein phosphatases . Furthermore, the nucleophilic sulfur atom can be chemically alkylated to create a unique, unnatural epitope (a thiophosphate ester) that is easily recognized by highly specific monoclonal antibodies .

Kinase substrate identification utilizing ATP-γ-S thiophosphorylation.

Protocol: Thiophosphorylation and Alkylation Workflow

• Kinase Reaction: Incubate the target kinase with the cell lysate (or purified substrate pool) in a kinase buffer supplemented with 1 mM ATP- γ -S instead of ATP. Incubate at 30°C for 30–60 minutes.

• Alkylation: Add a sulfur-reactive alkylating agent, such as p-Nitrobenzyl mesylate (PNBM), to a final concentration of 2.5 mM. Incubate at room temperature for 2 hours. The PNBM covalently binds to the thiophosphate sulfur, creating a bulky thiophosphate ester tag.

• Termination: Stop the alkylation reaction by adding SDS-PAGE sample buffer and boiling for 5 minutes.

• Detection: Resolve the proteins via SDS-PAGE and transfer to a nitrocellulose membrane. Probe the membrane with an Anti-Thiophosphate Ester rabbit monoclonal antibody.

• Downstream Application: Alternatively, substrates can be immunoprecipitated using the same antibody and sent for LC-MS/MS to sequence the exact substrates phosphorylated by your kinase of interest.

Self-Validating System Checkpoint: Include a negative control reaction where the alkylating agent (PNBM) is omitted, but the antibody is still applied. This ensures that the anti-thiophosphate ester antibody signal is entirely dependent on the specific alkylation step, definitively ruling out non-specific binding to endogenous proteins.

References

• PubMed / National Institutes of Health. Kinase assay based on thiophosphorylation and biotinylation. Retrieved from:[Link]

Application Note: Experimental Architectures for Investigating ATP-Dependent Actomyosin Kinetics

Introduction & Mechanistic Grounding

Muscle contraction is fundamentally driven by the conversion of chemical energy into mechanical work, a process governed by the actomyosin cross-bridge cycle. At the core of this cycle is Adenosine Triphosphate (ATP). ATP does not merely provide energy; its binding, hydrolysis, and the subsequent release of its byproducts (ADP and inorganic phosphate, Pi) act as allosteric modulators that dictate the binding affinity between the myosin heavy chain and the actin filament.

To investigate this mechanochemical coupling, researchers rely on two gold-standard experimental setups: the macroscopic Glycerinated Muscle Fiber Assay and the microscopic In Vitro Motility Assay (IVMA) . This application note details the protocols, causal reasoning, and self-validating controls necessary to execute these assays with high scientific rigor.

Actomyosin cross-bridge cycle driven by ATP hydrolysis.

Ex Vivo Macroscopic Analysis: Glycerinated Muscle Fiber Assay

Causality & Experimental Design

The glycerinated muscle fiber model is a robust ex vivo system. Incubating skeletal muscle (typically rabbit psoas) in a 50% glycerol solution at sub-zero temperatures permeabilizes the sarcolemma and destroys the sarcoplasmic reticulum.

• Why Glycerol? This process washes away endogenous ATP, calcium, and soluble regulatory proteins, while preserving the highly organized 3D lattice of actin and myosin filaments.

• Why Magnesium? The true substrate for the myosin ATPase is not free ATP, but the MgATP²⁻ complex. Without Mg²⁺, ATP cannot be efficiently hydrolyzed, and contraction will fail .

Step-by-Step Protocol

• Tissue Preparation: Isolate a thin strand of glycerinated rabbit psoas muscle (≤0.2 mm in diameter) under a dissecting microscope. Causality: Thicker strands suffer from diffusion limitations, preventing ATP from reaching the inner myofibrils.

• Mounting: Place the fiber on a glass microscope slide. Measure the initial resting length (L₀) using a calibrated ocular micrometer.

• Baseline Establishment: Perfuse the fiber with a standard relaxing buffer (100 mM KCl, 2 mM EGTA, 10 mM Imidazole, pH 7.0) to remove residual glycerol.

• Contraction Initiation: Apply 50 µL of the Activation Buffer (Relaxing buffer + 5 mM ATP + 5 mM MgCl₂).

• Measurement: Observe the macroscopic shortening of the fiber over 30-60 seconds. Record the final length (L_f) and calculate the percentage of contraction.

Self-Validating Controls

A robust protocol must be self-validating. To prove that contraction is strictly dependent on ATP hydrolysis:

• Negative Control 1 (Salts Only): Apply buffer containing MgCl₂ and KCl but no ATP. The muscle must remain in a state of rigor.

• Negative Control 2 (ATP without Mg²⁺): Apply ATP in the presence of a strong chelator (e.g., EDTA). The muscle will relax (myosin detaches from actin) but will not contract, proving hydrolysis requires magnesium.

In Vitro Microscopic Analysis: In Vitro Motility Assay (IVMA)

Causality & Experimental Design

While glycerinated fibers maintain the native sarcomere structure, the In Vitro Motility Assay (IVMA) strips away all cellular scaffolding to study the pure kinetic interaction between purified myosin and actin . In this assay, heavy meromyosin (HMM) or full-length myosin is immobilized on a nitrocellulose-coated coverslip, and the ATP-dependent gliding of fluorescently labeled actin filaments is tracked via Total Internal Reflection Fluorescence (TIRF) microscopy .

Step-by-step workflow of the In Vitro Motility Assay (IVMA).

Step-by-Step Protocol

• Flow Cell Construction: Create a flow chamber using a glass slide, double-sided tape as spacers, and a nitrocellulose-coated coverslip. Causality: Nitrocellulose provides a hydrophobic surface that strongly binds the tail region of myosin, orienting the heads outward.

• Myosin Immobilization: Perfuse 50 µg/mL of purified myosin (or HMM) into the chamber. Incubate for 2 minutes.

• Surface Blocking: Perfuse 1 mg/mL Bovine Serum Albumin (BSA). Causality: BSA blocks all remaining bare spots on the nitrocellulose. Without this, actin filaments would bind non-specifically to the surface, causing artificial tethering and halting motility .

• Dead-Head Elimination: Perfuse unlabeled F-actin (1 µM) and 1 mM ATP. Causality: Denatured myosin heads ("dead heads") bind actin irreversibly. This step forces active myosins to release the unlabeled actin, while dead heads remain permanently bound to it, effectively neutralizing them.

• Actin Introduction: Wash the chamber with buffer to remove ATP, then perfuse Rhodamine-Phalloidin labeled F-actin (10 nM). Allow 1 minute for rigor binding.

• Motility Initiation: Perfuse the Motility Buffer (25 mM KCl, 25 mM Imidazole, 4 mM MgCl₂, 1 mM ATP, and an oxygen scavenger system like glucose/glucose oxidase/catalase to prevent photobleaching).

• Imaging: Capture time-lapse images at 10 frames per second using a TIRF microscope (561 nm excitation).

Self-Validating Controls

• Pharmacological Inhibition: To prove the observed motility is driven by myosin-specific ATP hydrolysis, introduce Blebbistatin (10-50 µM) into the motility buffer. Blebbistatin is a highly selective, cell-permeable inhibitor of myosin II ATPase activity that locks myosin in an actin-detached state, immediately arresting filament gliding .

• Non-Hydrolyzable Analogs: Substitute ATP with AMP-PNP. Actin filaments will bind to the surface but will not glide, confirming that ATP binding alone is insufficient; hydrolysis is mandatory for the power stroke.

Quantitative Data Presentation

The table below summarizes the expected experimental parameters and outcomes when titrating ATP concentrations in an IVMA setup using skeletal muscle myosin.

ATP Concentration (µM)	MgCl₂ Concentration (mM)	Inhibitor / Condition	Expected Actin Velocity (µm/s)	Mechanistic State
0	4.0	None (Control)	0.00 ± 0.00	Permanent Rigor State
10	4.0	None	1.20 ± 0.15	Sub-maximal (ATP-limited)
100	4.0	None	4.50 ± 0.30	Near-maximal velocity
1000 (1 mM)	4.0	None	6.00 ± 0.45	V_max (Saturated)
1000 (1 mM)	0.0 (with EDTA)	Mg²⁺ Depletion	0.00 ± 0.00	Detached, no hydrolysis
1000 (1 mM)	4.0	Blebbistatin (50 µM)	0.00 ± 0.00	ATPase Inhibition
1000 (AMP-PNP)	4.0	Non-hydrolyzable	0.00 ± 0.00	Strong binding, no stroke

References

• Cooke, R., & Bialek, W. (1979). Contraction of glycerinated muscle fibers as a function of the ATP concentration. Biophysical Journal, 28(2), 241-258.[Link]

• Schutt, A., et al. (2020). Extraction Protocols for Individual Zebrafish's Ventricle Myosin and Skeletal Muscle Actin for In vitro Motility Assays. Frontiers in Physiology, 11, 167.[Link]

• Hariadi, R. F., et al. (2015). The Gliding Actin Filament Assay: An In Vitro Motility Assay to Study Translocation of Actin Filaments on Immobilized Myosins. Journal of Visualized Experiments (JoVE), (106), e53493.[Link]

• Sellers, J. R. (2006). Use of Fluorescent Techniques to Study the In Vitro Movement of Myosins. Methods in Molecular Biology, 310, 169-183. PMC - NIH.[Link]

• Zhang, M., et al. (2005). Blebbistatin, a novel inhibitor of myosin II ATPase activity, increases aqueous humor outflow facility in perfused enucleated porcine eyes. Investigative Ophthalmology & Visual Science, 46(11), 4130-4138. PubMed. [Link]

Application Note: Utilizing Adenosine 5'-Triphosphate (ATP) Trisodium Salt in Microbial Growth Media

Target Audience: Researchers, microbiologists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Protocols (SOP)

Mechanistic Rationale: The Paradigm of Extracellular ATP (eATP)

Historically, Adenosine 5'-triphosphate (ATP) was viewed exclusively as an intracellular energy currency, trapped behind the impermeable barrier of the inner bacterial membrane. However, recent microbiological advancements have established that bacteria actively release ATP into the extracellular space during growth, with concentrations peaking at the transition from late-log to stationary phase[1].

In the extracellular environment, eATP functions as a potent signaling molecule and environmental cue[2]. Exposure to eATP triggers a dose-, time-, and medium-dependent transcriptional reprogramming in bacteria[2]. This purinergic-like signaling cascade modulates the second messenger cAMP and regulates gene networks associated with quorum sensing, envelope stress, and metabolic adaptation[2]. Furthermore, eATP supplementation in culture media has been shown to significantly enhance the stationary-phase survival of pathogens like Escherichia coli and Salmonella[1].

For researchers studying biofilm formation, stress responses, or microbial endocrinology, the precise supplementation of ATP trisodium salt into growth media is a critical technique. However, improper handling of ATP can introduce severe physicochemical artifacts that confound experimental results.

Extracellular ATP (eATP) signaling cascade and transcriptional reprogramming in bacteria.

Physicochemical Constraints & Causality in Media Formulation

When utilizing ATP trisodium salt in microbial cultures, researchers must navigate three primary physicochemical constraints to ensure a self-validating and artifact-free experimental system:

A. The pH Depression Effect

ATP trisodium salt is highly soluble in water (up to 50 mg/mL), but its dissolution releases protons, yielding a mildly acidic solution with a pH of approximately 3.5[3]. If unneutralized ATP is added directly to unbuffered minimal media (such as M9), it will rapidly crash the pH of the culture. This acid shock will cause bacterial growth arrest, which researchers often misinterpret as ATP toxicity. Causality: ATP stock solutions must be titrated to physiological pH (7.0–7.4) prior to media supplementation[4].

B. Divalent Cation Chelation (The Mg²⁺ Sink)

ATP possesses a potent intrinsic metal-binding affinity, particularly for magnesium (Mg²⁺), exhibiting a binding constant of 9,554 M⁻¹[3]. Introducing high concentrations of free ATP into a culture medium will rapidly strip the environment of free Mg²⁺. Because Mg²⁺ is an essential cofactor for structural stability and enzymatic functions (such as proteasome and protease activity), ATP-induced Mg²⁺ depletion artificially inhibits cellular processes[5]. Causality: To isolate the true signaling effects of eATP and prevent Mg²⁺ starvation, equimolar supplementation of Mg²⁺ is strictly required when formulating ATP-enriched media[5].

C. Thermal Instability

The phosphoanhydride bonds of ATP are highly susceptible to heat-catalyzed hydrolysis. Autoclaving ATP solutions will degrade the molecule into ADP, AMP, and inorganic phosphate, destroying its signaling capacity. Causality: ATP must be cold-processed via 0.22 µm membrane filtration and added to media only after the basal media has been autoclaved and cooled[4],[6].

Quantitative Parameters for ATP Supplementation

Parameter	Value / Recommendation	Mechanistic Rationale
Solubility (Water)	50 mg/mL	Readily dissolves without heating; allows for highly concentrated stocks[3].
Unbuffered pH	~3.5	ATP trisodium salt releases protons upon dissolution; requires NaOH neutralization[3].
Sterilization Method	0.22 µm PES Filtration	Heat-labile phosphoanhydride bonds will hydrolyze if autoclaved[4],[6].
Mg²⁺ Compensation	1:1 Molar Ratio	ATP strongly chelates Mg²⁺ (Binding constant ~9,554 M⁻¹). Equimolar addition prevents starvation[3],[5].
Storage (Aliquots)	-20°C to -80°C	Prevents slow dismutation into ADP and adenosine 5′-tetraphosphate[3],[4].

Experimental Protocols

Protocol A: Preparation of 100 mM ATP Trisodium Salt Stock Solution

This protocol generates a highly concentrated, pH-neutralized stock to minimize the dilution of the final culture medium.

Step-by-Step Methodology:

• Weighing: Weigh out 5.51 g of ATP Trisodium Salt (MW ≈ 551.14 g/mol ).

• Dissolution: Add the powder to a sterile beaker containing 80 mL of sterile ddH₂O. Stir gently until fully dissolved. Note: The solution pH will drop to ~3.5[3].

• Thermal Control: Place the beaker in an ice-water bath. Causality: The subsequent neutralization step is exothermic. Localized heating can accelerate the hydrolysis of ATP's phosphate bonds.

• Neutralization: While continuously monitoring with a calibrated pH probe, slowly titrate the solution with 1N NaOH until the pH stabilizes between 7.0 and 7.4[4].

• Volume Adjustment: Transfer the solution to a graduated cylinder and adjust the final volume to 100 mL with sterile ddH₂O.

• Sterilization: Pass the neutralized solution through a 0.22 µm Polyethersulfone (PES) syringe filter into a sterile container[4],[6]. Do not autoclave.

• Storage: Aliquot the sterilized stock into 1 mL microcentrifuge tubes and store immediately at -20°C or -80°C[3],[4]. Treat these as single-use aliquots to prevent freeze-thaw degradation[4].

Protocol B: Supplementation of M9 Minimal Media with ATP

This protocol details the addition of ATP to a standard minimal medium (e.g., M9), incorporating the critical Mg²⁺ compensation step.

Step-by-Step Methodology:

• Basal Media Preparation: Prepare your basal M9 Minimal Medium according to standard protocols and sterilize via autoclaving. Allow the medium to cool completely to room temperature.

• Calculate eATP Concentration: Determine your target extracellular ATP concentration (e.g., 1 mM for robust transcriptional induction)[2].

• Calculate Mg²⁺ Compensation: M9 medium typically contains a basal level of 2 mM MgSO₄[2]. Adding 1 mM of ATP will chelate 1 mM of that available Mg²⁺[3],[5]. To maintain the basal free Mg²⁺ pool, you must supplement an additional 1 mM of MgSO₄.

• Aseptic Addition: Inside a biosafety cabinet, aseptically add the appropriate volume of the thawed 100 mM ATP stock (from Protocol A) and the compensatory MgSO₄ stock to the cooled M9 medium.

• Self-Validation Step: Extract a 1 mL aliquot of the final supplemented medium and measure the pH. This ensures that the buffering capacity of the M9 salts was not overwhelmed by the ATP addition, validating that any observed bacterial phenotypes are due to eATP signaling and not pH stress.

Workflow for ATP trisodium salt preparation and media supplementation.

References

• Dynamic regulation of extracellular ATP in Escherichia coli - Portland Press.
• Extracellular ATP is an environmental cue in bacteria - bioRxiv.
• Adenosine 5-triphosphate disodium salt hydrate (A3377) - Product Information Sheet - Sigma-Aldrich.
• Can someone please answer some questions about preparing and handling ATP for cell culture work? - ResearchGate.
• Release of extracellular ATP by bacteria during growth - PMC - NIH.
• Cell Culture Media Preparation from Powder - Thermo Fisher Scientific.
• The ATP/Mg2+ Balance Affects the Degradation of Short Fluorogenic Substrates by the 20S Proteasome - MDPI.

Sources

• 1. Release of extracellular ATP by bacteria during growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. The ATP/Mg2+ Balance Affects the Degradation of Short Fluorogenic Substrates by the 20S Proteasome [mdpi.com]
• 6. Cell Culture Media Preparation from Powder | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Adenosine 5'-triphosphate (ATP) Trisodium Salt Solution Stability

Welcome to the technical support center for ensuring the stability of your Adenosine 5'-triphosphate (ATP) trisodium salt solutions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing ATP degradation in your experiments. Here, we will move beyond simple protocols to explain the underlying chemical principles, ensuring the integrity and reproducibility of your results.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter with ATP solutions, providing explanations and actionable steps to resolve them.

Question 1: My ATP-dependent enzyme assay is showing lower than expected activity. Could my ATP solution be the problem?

Answer: Yes, degraded ATP is a frequent cause of reduced enzyme activity. ATP is susceptible to hydrolysis, breaking down into Adenosine 5'-diphosphate (ADP) and inorganic phosphate (Pi), or further to Adenosine 5'-monophosphate (AMP).[1][2] This degradation reduces the concentration of active ATP available for your enzyme.

Root Cause Analysis & Immediate Actions:

• pH Imbalance: ATP is most stable in aqueous solutions with a pH between 6.8 and 7.4.[3] Solutions that are too acidic or too basic will rapidly hydrolyze ATP.[3][4] Dissolving ATP trisodium salt in water typically results in a mildly acidic solution (around pH 3.5), which is highly unstable.[5][6]

  • Action: Always adjust the pH of your ATP stock solution to 7.0-7.5 using NaOH.[7][8] It is crucial not to overshoot the pH into the alkaline range, as this also promotes hydrolysis.[8]

• Improper Storage Temperature: The stability of ATP is highly dependent on temperature. At room temperature, significant degradation can occur.[9]

  • Action: Store your ATP stock solutions at -20°C or, for long-term stability, at -70°C or -80°C.[7][9][10] When in use, keep the solution on ice to minimize degradation.[9]

• Multiple Freeze-Thaw Cycles: Repeatedly freezing and thawing your ATP stock solution can accelerate its degradation.[11][12]

  • Action: Aliquot your stock solution into smaller, single-use volumes.[7][10][11] This practice ensures that you only thaw the amount of ATP needed for a single experiment.

Question 2: I'm observing precipitate in my concentrated ATP stock solution after thawing. What is causing this and how can I prevent it?

Answer: Precipitate formation in a concentrated ATP solution upon thawing is often due to the low solubility of the acidic form of ATP and the influence of salt concentration.

Root Cause Analysis & Immediate Actions:

• Inadequate pH Adjustment: As mentioned, the free acid form of ATP is less soluble in water. If the pH of your concentrated solution was not properly adjusted to the neutral range (7.0-7.5), the ATP may precipitate out of solution, especially at low temperatures.[11]

  • Action: Ensure your stock solution is pH-adjusted to ~7.0 before freezing.[11] To redissolve the precipitate, you can gently warm the solution and vortex it. If it doesn't redissolve, you may need to re-prepare the solution, ensuring proper pH adjustment.

• High Concentration: Preparing highly concentrated stock solutions (e.g., 1 M) can be challenging as ATP solubility has its limits, and proper pH adjustment becomes even more critical.[11]

  • Action: While concentrated stocks are useful, consider if a slightly lower concentration (e.g., 100 mM) would still meet your experimental needs while being easier to handle.[7][10]

Question 3: My experimental results are inconsistent from day to day, even though I am using the same ATP stock solution. What could be the cause?

Answer: Inconsistent results can be frustrating and often point to subtle degradation of your ATP solution or the introduction of contaminants.

Root Cause Analysis & Immediate Actions:

• Enzymatic Degradation: Your ATP solution may be contaminated with ATPases or other nucleotidases.[13] These enzymes can be introduced from various sources, including microbial contamination or carryover from biological samples.

  • Action: Prepare your ATP solutions using sterile, nuclease-free water and reagents. Filter-sterilize the final solution through a 0.22 µm filter.[14] If you suspect enzymatic degradation, consider adding a chelating agent like EDTA to your solution.[15] Divalent cations are often required for ATPase activity, and EDTA will sequester them.[13]

• Presence of Divalent Metal Ions: While Mg²⁺ is often required for ATP-dependent reactions, other divalent cations can catalyze ATP hydrolysis.[16][17] The rate of hydrolysis can be influenced by the specific metal ion present.[17]

  • Action: Use high-purity water and reagents to prepare your solutions. If your experiment is sensitive to non-magnesium divalent cations, consider using a high-purity grade of ATP with low levels of contaminating metals.[5][6]

Frequently Asked Questions (FAQs)

What is the primary pathway of ATP degradation in solution?

The primary pathway of non-enzymatic degradation is hydrolysis of the phosphoanhydride bonds. This reaction breaks the bond linking the terminal phosphate group (gamma phosphate) to the rest of the molecule, resulting in ADP and inorganic phosphate.[1][2] This process can continue, with the hydrolysis of ADP to AMP and another inorganic phosphate.[1]

Caption: Primary hydrolytic degradation pathway of ATP.

What is the optimal pH for an ATP solution?

The optimal pH for ATP stability in an aqueous solution is between 6.8 and 7.4.[3] It is crucial to adjust the pH of your ATP stock solution from its native acidic state to this neutral range to prevent rapid hydrolysis.[4][5]

How should I store my ATP solutions?

For long-term storage, ATP solutions should be aliquoted into single-use volumes and stored at -20°C or -70°C.[7][10] For short-term use during an experiment, the working solution should be kept on ice.[9] Avoid repeated freeze-thaw cycles.[12]

Storage Condition	Recommended Temperature	Estimated Stability
Long-term Stock	-70°C or -80°C	> 1 year[9]
Short-term Stock	-20°C	Several weeks to months[11][18]
Working Solution (on bench)	On ice (0-4°C)	Up to 8 hours
Refrigerated	2-8°C	Up to one week[9]

Does the presence of Mg²⁺ affect ATP stability?

The role of Mg²⁺ is complex. In many biological systems, ATP exists as a complex with Mg²⁺ (MgATP²⁻), which is the true substrate for many enzymes.[4] Mg²⁺ can stabilize ATP by shielding the negative charges on the phosphate groups.[4][19] However, different metal ions can also catalyze ATP hydrolysis, with varying effects.[16][17] For non-enzymatic hydrolysis at elevated temperatures, Mg²⁺ has been shown to significantly reduce the rate of degradation.[19]

Can I prepare my ATP solution in a buffer instead of water?

Yes, preparing your ATP solution in a biological buffer like Tris or HEPES at the correct pH (7.0-7.5) can be beneficial as it will help maintain a stable pH.[8] However, ensure that the buffer components do not interfere with your downstream application. When dissolving ATP, it is common practice to first dissolve it in water, adjust the pH, and then add buffer components or bring it to the final volume with the buffer.[7][8]

Experimental Protocol: Preparation of a Stable 100 mM ATP Stock Solution

This protocol provides a step-by-step method for preparing a stable ATP stock solution, incorporating best practices to minimize degradation.

Caption: Workflow for preparing a stable ATP stock solution.

Materials:

• Adenosine 5'-triphosphate trisodium salt (e.g., Sigma-Aldrich A3377)

• Nuclease-free water

• 0.1 M NaOH solution (prepared with nuclease-free water)

• Sterile, nuclease-free microcentrifuge tubes

• 0.22 µm syringe filter

Procedure:

• Calculate and Weigh: Determine the amount of ATP trisodium salt needed for your desired volume and a final concentration of 100 mM. (Molecular Weight of ATP trisodium salt trihydrate is ~605.19 g/mol ).

• Dissolve: In a sterile container, dissolve the weighed ATP powder in approximately 80% of the final desired volume of nuclease-free water.[7] Keep the solution on ice during the next step.

• pH Adjustment (Critical Step): While gently stirring the solution on ice, slowly add small increments of 0.1 M NaOH. Monitor the pH continuously using a calibrated pH meter. Adjust the pH to a final value between 7.0 and 7.5.[7][8] This step is crucial for solubility and stability.

• Final Volume Adjustment: Once the pH is stable at 7.0-7.5, add nuclease-free water to reach the final desired volume.

• Sterilization: To remove any potential microbial contamination, pass the solution through a 0.22 µm syringe filter into a sterile container.

• Aliquoting: Dispense the ATP solution into sterile, nuclease-free, single-use microcentrifuge tubes.[7] The volume of the aliquots should be appropriate for your typical experimental needs to avoid multiple freeze-thaw cycles.

• Storage: Immediately store the aliquots at -20°C for short-term use or at -70°C for long-term storage.[7]

By following these guidelines and understanding the principles of ATP stability, you can ensure the integrity of your ATP solutions, leading to more reliable and reproducible experimental outcomes.

References

• Khan Academy. (n.d.). ATP cycle and reaction coupling. Retrieved from [Link]

• BYJU'S. (n.d.). ATP Hydrolysis. Retrieved from [Link]

• Wikipedia. (n.d.). ATP hydrolysis. Retrieved from [Link]

• Protocol Online. (2009, November 11). Making ATP solution. Retrieved from [Link]

• Sino Biological. (2019, March 20). ATP Stock Solution. Retrieved from [Link]

• ResearchGate. (2016, October 26). What temperature destroys ATP? Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). SESSION 12 (lab open 1-4 pm). Retrieved from [Link]

• CSH Protocols. (n.d.). Preparation of Buffers and Solutions. Retrieved from [Link]

• Wikipedia. (n.d.). Adenosine triphosphate. Retrieved from [Link]

• Biology Stack Exchange. (2016, July 25). Do the pH and other ions affect the hydrolysis of ATP. Retrieved from [Link]

• Moeller, R., et al. (2024). Kinetic stability of ATP - a proxy for habitality?! DGGV. Retrieved from [Link]

• ResearchGate. (2014, February 10). Does anyone know a good inhibitor to prevent extracellular ATP hydrolysis? Retrieved from [Link]

• ResearchGate. (2017, October 31). Can someone please answer some questions about preparing and handling ATP for cell culture work? Retrieved from [Link]

• Asian Journal of Chemistry. (2014, September 3). Effects of Metal Ions (Mg2+, Ca2+, Cd2+ and Zn2+) on Adenosine Triphosphate Hydrolysis. Retrieved from [Link]

• ResearchGate. (n.d.). Effects of metal ions (Mg2+, Ca2+, Cd2+ and Zn2+) on ATP hydrolysis. Retrieved from [Link]

• Wikipedia. (n.d.). ATPase. Retrieved from [Link]

Sources

• 1. ATP hydrolysis - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Adenosine triphosphate - Wikipedia [en.wikipedia.org]
• 4. biology.stackexchange.com [biology.stackexchange.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. med.upenn.edu [med.upenn.edu]
• 8. ocw.mit.edu [ocw.mit.edu]
• 9. researchgate.net [researchgate.net]
• 10. ATP, 100mM [novoprolabs.com]
• 11. Making ATP solution - Biochemistry [protocol-online.org]
• 12. cdn1.sinobiological.com [cdn1.sinobiological.com]
• 13. ATPase - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
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• 17. asianpubs.org [asianpubs.org]
• 18. content.abcam.com [content.abcam.com]
• 19. dggv.de [dggv.de]

ATP Bioluminescence Assay Support Center: Troubleshooting High Background Noise

Introduction

ATP bioluminescence assays (such as the CellTiter-Glo® assay) are the gold standard for measuring cell viability, leveraging the precise stoichiometry between intracellular ATP and living cells. However, high background noise can severely compress your assay's dynamic range, leading to false positives, obscured compound toxicity, and irreproducible IC50 curves.

As an application scientist, I approach background noise not as a random artifact, but as a systematic error with a distinct biochemical or physical origin. This guide provides a mechanistic framework to isolate, validate, and eliminate background interference in your workflows.

Section 1: Mechanistic Causes of High Background (The "Why")

Before changing experimental variables, we must understand the causality of the luminescence reaction. The assay relies on recombinant firefly luciferase catalyzing the oxidation of D-luciferin in the presence of ATP, Mg2+, and molecular oxygen to produce light. Background noise occurs when this pathway is artificially stimulated by exogenous factors or when the detection instrument captures non-assay photons.

ATP bioluminescence pathway and common sources of background interference.

Q: Why is my "no-cell" control showing high luminescence? A: A high signal in the absence of cells usually points to exogenous ATP or reagent autoluminescence. Microbial contamination in your buffers or cell culture media is a primary culprit, as bacterial ATP will readily react with the assay reagents[1]. Alternatively, media components like Fetal Bovine Serum (FBS) and phenol red contain aromatic side chains that can cause autofluorescence and elevate background readings[2]. Finally, prolonged exposure of the ATP reagent to ambient light can cause degradation and unwanted autoluminescence[3].

Q: Does my choice of microplate really impact background noise? A: Absolutely. Physical optics play a massive role. White opaque plates are standard because they maximize light reflection toward the photomultiplier tube (PMT). However, white plastics are inherently phosphorescent; they absorb ambient light and slowly release it as background photons[4]. Furthermore, if your assay generates a very strong signal, white plates can allow light to "leak" over the top of the wells into adjacent detectors, a phenomenon known as crosstalk[5].

Section 2: Microplate Optimization & Data Presentation

To optimize your signal-to-background (S/B) ratio, you must balance signal maximization with crosstalk minimization. The table below synthesizes the optical properties of different microplates to help you make an evidence-based selection[6][7].

Plate Type	Signal Intensity	Background / Phosphorescence	Well-to-Well Crosstalk	Best Use Case
Opaque White	Highest (Maximum reflection)	High (Requires dark adaptation)	Moderate to High	Low-signal assays; standard cell viability
Opaque Black	Low (~1 log reduction)	Lowest (Absorbs stray light)	Lowest	High-signal assays; multiplexing with fluorescence
Light Gray	High	Low	Low	384/1536-well high-throughput screening
Clear Bottom	Moderate	Moderate	High (Light travels through bottom)	Imaging required prior to luminescence reading

Section 3: Step-by-Step Troubleshooting Protocols (The "How")

To troubleshoot effectively, you must employ a self-validating experimental design. This means setting up a single plate that systematically isolates the reagent, the buffer, the media, and the cells to pinpoint the exact point of failure.

Decision tree for isolating the source of high background in ATP assays.

Protocol 1: The Matrix Isolation Workflow

This workflow identifies the exact source of the background noise by testing each component in isolation.

Step 1: Plate Preparation & Dark Adaptation

• Obtain a fresh, opaque white 96-well plate.

• Place the empty plate in the dark for 15–30 minutes to discharge any plastic phosphorescence before adding reagents[4].

Step 2: Matrix Setup (Perform in Triplicate)

• Condition A (Reagent Baseline): 100 µL PBS + 100 µL ATP Reagent.

• Condition B (Media Impact): 100 µL Complete Media (with FBS/Phenol Red) + 100 µL ATP Reagent.

• Condition C (Vehicle Impact): 100 µL Complete Media + Vehicle (e.g., 0.1% DMSO) + 100 µL ATP Reagent.

• Condition D (Biological Baseline): 100 µL Complete Media + Cells (Standard density) + 100 µL ATP Reagent.

Step 3: Incubation and Reading

• Mix the plate on an orbital shaker for 2 minutes to induce complete cell lysis and ATP release[8].

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Read on a luminometer with an integration time of 0.25 to 1 second per well.

Step 4: Data Interpretation (Causality Analysis)

• If Condition A is high: Your ATP reagent is degraded, or your PBS is contaminated with microbes. Reconstitute fresh reagent.

• If Condition B is significantly higher than A: Your media components (FBS or phenol red) are introducing autofluorescence or exogenous ATP[2]. Consider switching to a clear, serum-free media for the assay step.

• If Condition C is higher than B: Your vehicle or drug compound is autoluminescent.

Protocol 2: Mitigating Optical Crosstalk

If your background is only high in wells adjacent to your positive controls, you are experiencing well-to-well crosstalk[5].

• Change Plate Geometry: Switch from a white plate to a black opaque plate. While this reduces overall signal by roughly one order of magnitude, it almost entirely eliminates light scattering and crosstalk[6].

• Checkerboard Layout: Redesign your plate map. Never place a high-signal positive control immediately adjacent to a blank or negative control. Leave empty wells between highly disparate samples.

• Top-Sealing: If using clear-bottom plates, apply an opaque plate seal to the bottom before reading from the top to prevent light piping through the clear plastic[4].

Section 4: Frequently Asked Questions (FAQs)

Q: Can the temperature of my reagents cause background variations? A: Yes. The luciferase enzyme is highly temperature-dependent. If your plate is unevenly heated (e.g., edge wells warm up faster than center wells after being taken from the incubator), the enzymatic rate will vary, causing uneven background and signal[9]. Always equilibrate cells and reagents to room temperature for 20-30 minutes before mixing.

Q: I am multiplexing a fluorescence assay with my ATP luminescence assay. How do I minimize background? A: Multiplexing requires careful optical management. White plates will reflect the excitation light used for the fluorescence assay, causing massive background noise in the fluorescent channel[10]. You must use a black plate to absorb the excitation light. Read the fluorescence assay first, then add the ATP luminescent reagent and read the luminescence[4].

Q: Does the volume of the assay affect the background? A: Yes, via the meniscus effect. A deep meniscus can act as a lens, scattering emission light and distorting the PMT reading[2]. Ensure you are using the correct volume for your plate type (e.g., 100 µL for standard 96-well, 25 µL for 384-well) to maintain a flat liquid surface.

References

• Eight Considerations for Getting the Best Data from Your Luminescent Assays Source: Promega Connections URL:[Link]

• How Sensitivity and Crosstalk Affect Your Bioluminescent Assay Results Source: Promega Korea URL:[Link]

• Luminescence-Based Multiwell Plate Assays Source: LICORbio URL:[Link]

• Master the challenges of cell-based fluorescence assays Source: Tecan URL:[Link]

• The Ultimate Guide to Troubleshooting Microplate Assays Source: Bitesize Bio URL:[Link]

• Breaking the Mold: Towards Rapid and Cost-Effective Microbial Contamination Detection Using ATP-Bioluminescence Source: MDPI URL:[Link]

• CellTiter-Glo Luminescent Cell Viability Assay Technical Bulletin #TB288 Source: RE-Place / Promega Corporation URL:[Link]

Sources

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• 10. tecan.com [tecan.com]

Technical Support Center: Minimizing Non-Enzymatic ATP Hydrolysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling with high background noise in ATPase assays, drifting standard curves, or failing kinase screens. In the vast majority of these cases, the root cause is the non-enzymatic hydrolysis of Adenosine Triphosphate (ATP) .

ATP is inherently unstable in aqueous solutions. The phosphoanhydride bonds that make ATP an excellent biological energy donor also make it highly susceptible to spontaneous nucleophilic attack by water[1]. This guide provides the mechanistic causality, quantitative data, and self-validating protocols required to stabilize ATP and ensure absolute reproducibility in your assays.

The Mechanics of ATP Instability

To prevent ATP degradation, we must first understand the chemical forces driving it. ATP possesses a polyphosphate tail with a high density of negative charges. The electrostatic repulsion between these adjacent phosphate groups drastically lowers the activation energy required for hydrolysis[1],[2].

When we introduce divalent cations like magnesium (Mg²⁺), they coordinate with the negatively charged oxygen atoms. This charge shielding neutralizes the electrostatic repulsion, significantly stabilizing the molecule against spontaneous cleavage[1].

Mechanism of non-enzymatic ATP hydrolysis and the stabilizing role of magnesium ions.

Quantitative Stability Profile of ATP

Temperature and pH are the master regulators of ATP stability. As demonstrated in [3], extreme conditions reduce ATP's half-life to mere minutes. Conversely, optimizing these parameters extends its viability to years.

Table 1: ATP Hydrolysis Kinetics Under Varying Conditions

Temperature	pH Condition	Mg²⁺ Status	Hydrolysis Rate Constant ( k )	Estimated Half-Life ( t1/2​ )
120 °C	3.0 (Acidic)	Absent	4.34×10−3 s−1	~2.6 minutes
120 °C	7.0 (Neutral)	Absent	2.91×10−3 s−1	~3.9 minutes
37 °C	7.4 (Physiological)	Present (MgATP²⁻)	N/A	3 – 7 days
4 °C	7.0 - 7.4	Present	N/A	~1 - 2 weeks
-80 °C	7.0 - 7.4	Present/Absent	N/A	> 2 years

Data synthesized from[3], [1], and [4].

Troubleshooting & FAQs

Q1: Why is the background signal in my ATPase/Kinase assay progressively increasing over a 4-hour plate read? A1: You are observing real-time non-enzymatic hydrolysis. If your assay buffer is slightly acidic (pH < 6.8) and incubated at 37°C, the terminal phosphoanhydride bond undergoes spontaneous nucleophilic attack by water[4]. Causality: Acidic conditions protonate the terminal phosphate, drawing electron density away from the phosphorus atom and making it highly electrophilic[4]. Solution: Keep working ATP stocks strictly on ice during preparation. Only add ATP to the master mix immediately before initiating the reaction, and ensure your buffer maintains a strict pH of 7.4.

Q2: Can I use a standard glass pH electrode to adjust my ATP stock solution? A2: It is highly discouraged. Standard glass pH electrodes are notorious for leaching trace heavy metals or introducing RNase/ATPase contamination, both of which act as potent catalysts for hydrolysis. Solution: Use a dedicated micro-pH probe decontaminated with RNase-zap and rinsed with EDTA, or spot 1 µL aliquots onto high-resolution pH indicator strips for the initial adjustment.

Q3: Does freeze-thawing really degrade ATP that much? A3: Yes. During the slow freezing process, water crystallizes first, causing a localized hyper-concentration of solutes and transient, extreme pH shifts in the microenvironment[4]. These shifts catalyze rapid hydrolysis. Repeated freeze-thaw cycles compound this degradation, leading to a massive build-up of ADP and Pi, which act as competitive inhibitors in downstream assays.

Self-Validating SOP: Preparation of 100 mM Ultra-Stable ATP Stock

To guarantee trustworthiness in your assays, you must treat your ATP stock preparation as a self-validating system . This protocol incorporates a spectrophotometric validation step to confirm that no significant hydrolysis occurred during formulation.

Materials Required:

• ATP Disodium Trihydrate salt (High purity, >99%)

• Nuclease-free, sterile H₂O

• 1M NaOH (High purity, prepared in nuclease-free H₂O)

• Micro-volume UV spectrophotometer (e.g., NanoDrop)

Step-by-Step Methodology:

Step 1: Cold Dissolution Weigh the required mass of ATP disodium salt. Dissolve it in 80% of the final target volume using ice-cold nuclease-free water. Causality: The dissolution of ATP salt creates a highly acidic solution (pH ~3.0). Keeping the tube submerged in ice suppresses the rapid acid-catalyzed hydrolysis that would otherwise occur at room temperature[4].

Step 2: Micro-Titration (pH Neutralization) Slowly titrate the solution with 1M NaOH while keeping the tube on ice. Adjust the pH to exactly 7.0 - 7.4 . Causality: Alkaline conditions (pH > 7.4) trigger a cyclic intermediate degradation pathway[4]. You must not overshoot the pH. Use high-resolution pH strips to monitor the adjustment without contaminating the stock.

Step 3: Volume Adjustment Bring the solution to the final target volume with ice-cold nuclease-free water. Gently vortex to ensure homogeneity.

Step 4: Self-Validation (Spectrophotometry) Prepare a 1:1000 dilution of your new stock in 10 mM Tris-HCl (pH 7.5). Measure the UV absorbance at 259 nm.

• Concentration Check: Calculate molarity using the extinction coefficient: Concentration(M)=15,400 M−1cm−1A259​​ .

• Purity Check: The A259​/A280​ ratio must be approximately 4.0 . A significant deviation indicates that degradation (loss of the intact adenine ring structure) or contamination has occurred. If the ratio fails, discard the stock.

Step 5: Snap-Freezing & Storage Dispense the validated solution into 20 µL to 50 µL single-use aliquots. Snap-freeze the tubes in liquid nitrogen and transfer immediately to -80°C. Causality: Snap-freezing prevents the formation of large ice crystals and the transient pH micro-shifts associated with slow freezing, preserving the integrity of the phosphoanhydride bonds[4].

Step-by-step workflow for preparing and validating stable ATP stock solutions.

References

• Möller, C., et al. "Hydrolysis rate constants of ATP determined in situ at elevated temperatures." Biophysical Chemistry, 2022. Link

• "Stability of ATP Disodium Trihydrate." Benchchem Technical Support. Link

• "ATP hydrolysis." Grokipedia. Link

• "Adenosine triphosphate." Wikipedia. Link

Sources

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• 3. Hydrolysis rate constants of ATP determined in situ at elevated temperatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Refinement of Protocols for ATP-Mediated Cellular Responses

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers experiencing assay variability when investigating "ATP responses." This variability almost always stems from a fundamental divergence in experimental paradigms. In cellular biology, an ATP-mediated response typically refers to one of two distinct workflows:

• Extracellular ATP as an Agonist (Purinergic Signaling): Measuring the rapid intracellular calcium flux triggered when extracellular ATP binds to P2X or P2Y receptors[1][2].

• Intracellular ATP as a Viability Marker (Metabolic Profiling): Quantifying endogenous ATP levels using luciferase-based luminescent assays to determine cell health and proliferation[3][4].

This guide provides self-validating protocols, mechanistic troubleshooting, and FAQs to ensure consistent, reproducible data across both experimental domains.

PART 1: Extracellular ATP-Mediated Purinergic Signaling (Calcium Flux)

Mechanistic Overview

Extracellular ATP acts as a potent signaling molecule by binding to P2X (ligand-gated ion channels) and P2Y (G-protein-coupled) receptors. This binding triggers a rapid mobilization of intracellular calcium, either through direct influx or release from the endoplasmic reticulum (ER)[1][2]. We utilize fluorescent calcium indicators, such as Fluo-4 AM, to monitor this kinetic response in real-time[5][6].

Caption: ATP-mediated purinergic signaling pathways and Fluo-4 calcium detection mechanism.

Standard Operating Protocol: Fluo-4 AM Calcium Flux Assay

Self-Validating Design: This protocol mandates a 10-second baseline read prior to agonist injection and the inclusion of a positive control well (e.g., Ionomycin) to validate dye loading efficiency independently of purinergic receptor expression.

• Cell Plating: Plate adherent cells overnight in growth medium (40,000 to 80,000 cells/well in a 100 µL volume for a 96-well black-wall/clear-bottom plate)[5][6].

• Dye Preparation: Reconstitute lyophilized Fluo-4 AM in DMSO. Prepare the working dye-loading solution by adding the Fluo-4 AM stock to 1X Assay Buffer (Hanks' Balanced Salt Solution with 20 mM HEPES) containing 10X F127 Plus (a non-ionic surfactant that prevents dye aggregation)[5][6].

• Dye Loading: Add 100 µL of the Fluo-4 AM dye-loading solution directly to the wells containing cells and culture medium[5][6].

• Two-Stage Incubation (Critical): Incubate the plate in a 37°C cell incubator for 1 hour. Immediately following this, incubate the plate at room temperature (RT) in the dark for an additional 15 to 30 minutes[5][6].

• Assay Execution: Transfer the plate to an automated kinetic fluorescence reader (e.g., FLIPR, FlexStation). Monitor baseline fluorescence for 10 seconds, inject the ATP agonist, and record fluorescence at Ex/Em = 490/525 nm for 60–90 seconds[2][5][6].

Troubleshooting & FAQs: Calcium Flux

Q: Why must I incubate the cells at room temperature for 15-30 minutes after the initial 37°C dye loading step? A: This is the most frequent point of failure in calcium assays. Fluo-4 AM is synthesized with lipophilic acetoxymethyl (AM) ester groups, allowing the inert dye to easily cross the hydrophobic cell membrane[2][6]. Once inside, non-specific intracellular esterases must cleave these AM groups to yield the negatively charged, calcium-sensitive, and membrane-impermeant active dye[2][6]. The 37°C step facilitates optimal membrane permeation, but the subsequent RT incubation provides the necessary kinetic window for complete enzymatic de-esterification[5]. Skipping the RT step results in uncleaved dye leaking back into the extracellular space, causing high background noise and a collapsed assay window.

Q: My ATP-induced calcium signal drops off unnaturally fast, or my pre-injection baseline is steadily decreasing. How do I fix this? A: You are likely observing active dye extrusion. Many robust cell lines (e.g., CHO, HeLa) express organic anion transporters that recognize the cleaved Fluo-4 dye as a foreign body and actively pump it out of the cytoplasm. To inhibit these pumps, supplement both your dye-loading solution and your assay buffer with Probenecid (typically 1–2.5 mM final concentration)[1][7].

Data Presentation: Calcium Indicator Comparison

Indicator	Ex/Em (nm)	Wash Required?	Signal-to-Noise	Key Advantage / Application
Fluo-4 AM	490 / 525	No (in optimized kits)	High	Industry standard for HTS GPCR screening; excellent dynamic range[5][6].
Calbryte-520	492 / 514	No	Very High	Superior intracellular retention; often eliminates the need for toxic Probenecid[1].
Fura-2 AM	340,380 / 510	Yes	Ratiometric	Corrects for uneven dye loading, photobleaching, and variable cell thickness.

PART 2: Intracellular ATP Quantification (Luminescent Viability Assays)

Mechanistic Overview

Assays like CellTiter-Glo quantify intracellular ATP as a direct, proportional indicator of metabolically active (viable) cells[3]. The reagent serves a dual purpose: it contains detergents to instantaneously lyse the cells (releasing ATP) and provides the substrates (luciferin) and enzyme (Ultra-Glo Recombinant Luciferase) required to generate a luminescent signal[3].

Caption: Step-by-step workflow for luminescent ATP-based cell viability assays.

Standard Operating Protocol: CellTiter-Glo Luminescent Assay

Self-Validating Design: Always include "medium-only" blank wells. Animal sera (like FBS) used in culture media can contain trace amounts of extracellular ATP. Subtracting this background blank ensures you are only measuring intracellular, cell-derived ATP[8].

• Equilibration (Critical): Remove the cell culture plate from the 37°C incubator and the CellTiter-Glo Reagent from cold storage. Allow both to equilibrate to room temperature (RT) for approximately 30 minutes[3][8].

• Reagent Addition: Add a volume of CellTiter-Glo Reagent equal to the volume of cell culture medium present in each well (e.g., add 100 µL of reagent to 100 µL of medium in a 96-well plate, or 25 µL to 25 µL in a 384-well plate)[3][8].

• Cell Lysis: Place the plate on an orbital shaker and mix vigorously for 2 minutes. The physical agitation combined with the reagent's detergents ensures complete cell lysis[3][4].

• Signal Stabilization: Allow the plate to incubate at room temperature for 10 minutes[3][4][8].

• Measurement: Record luminescence using a multimode plate reader[3][4].

Troubleshooting & FAQs: ATP Viability Assays

Q: My replicate wells on the outer edges of the plate show significantly different luminescence values than the inner wells. Is my drug treatment causing this? A: This is rarely a biological effect and almost always a classic "edge effect" driven by temperature gradients. Luciferase is an enzyme, meaning its catalytic rate (and thus, light output) is highly temperature-dependent. If you add cold reagent to warm cells, or if the plate is not uniformly equilibrated to room temperature prior to the assay (Step 1), the outer wells will cool faster or slower than the inner wells, skewing the luminescent kinetics[3][8]. Strict adherence to the 30-minute RT equilibration step is mandatory for uniform data.

Q: Can I process multiple 384-well or 1536-well plates in a single batch without the signal degrading before I can read the last plate? A: Yes. The proprietary Ultra-Glo Recombinant Luciferase used in these assays is heavily engineered for thermostability. It produces a stable "glow-type" signal rather than a rapid "flash"[3][9]. The luminescent signal has a half-life of greater than 5 hours, providing ample flexibility for continuous or batch-mode processing in automated high-throughput screening (HTS) workflows without the need for onboard reagent injectors.

Q: What is the difference between the original CellTiter-Glo and CellTiter-Glo 2.0? A: The original assay is a two-component system (lyophilized substrate + buffer) that must be mixed prior to use. Once reconstituted, it loses stability quickly at 4°C (dropping ~20% signal over 4 days)[8][10]. CellTiter-Glo 2.0 is formulated as a single, ready-to-use liquid reagent that maintains stability for extended periods (multiple days/weeks) at 4°C. It eliminates the reconstitution step while maintaining the exact same assay sensitivity, dynamic range, and >5-hour signal half-life[10].

Data Presentation: ATP Assay Reagent Stability Comparison

Assay Version	Format	Stability at 4°C	Signal Half-Life	HTS Compatible
CellTiter-Glo (Original)	2-Component (Lyophilized)	48 hours (~5% signal loss)[10]	> 5 hours[9]	Yes[9]
CellTiter-Glo 2.0	Single Liquid Reagent	Multiple days / weeks[10]	> 5 hours[10]	Yes[10]

References[3] Promega Corporation. "CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin, TB288". promega.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEUe8SA3ehLyuayY8Q05a_tpsgHgOMNjxvZQmwchpUwfF5AZ5EiX0kDFQQgD7Pho8UxQzycTaHNLlbL6LBtO9HAjlTRKaqP0xyxIv2ivukIiW3edOkom2Uvvd_U1vag1ZimbTzjx65zPrUKoNJSaNN-xxDccQqq--Otuz3z5EhM-dmgpoVlZ9qycJUCaVUF88apus4aHcWRPJOxWJIYfX5y6DF-QqPTcRR37pez_eXiEepFXRzo5MlgdULJjUXoAsUoBSjmxw==][4] Promega. "CellTiter-Glo® Luminescent Cell Viability Assay". promega.jp.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEA6Dk9ekQAnUSvVyHmf5Ou8CmIsNpymiYJzhixW-MIxtT39k9xdQd6ZF3mPVR0dI-bS0sw2K6luMYwtG7Bu29MI3HGVRRpLYzNh2q6XA6eP5lXwnODmG1hQv9rsjXyS4CE0fV9vGGEju90FGtfagGpt5vaMT1po6dSX1rh28U2AXIel6xh5pqlfvk-9Wu51AApN74scbfTAJQVS8ELyL6w3VglCO3Sz7CU5wxi4fP23DA58bFsu8N7FZG9LHShrPdqQZHbmx5][9] Promega. "CellTiter-Glo® Luminescent Cell Viability Assay Protocol". promega.co.jp.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF9na8TjWdOT901il4hWm7oU4hbIWEpY0GY7wjaD8Y443wqsE3tQmTCS8FwzcpMAA5cQqBpwnXvCzU3-R5EJocqg7gGcv-i_PfjCaLjWt7FgSFvQU6jCKG6IF7I6MDBVzwzLR4jn3QFXfNBfvjYq3FVbsyybjmP2ogbOpKxA2_u5gd-TkQ=][8] Promega. "CellTiter-Glo® Luminescent Cell Viability Assay Technical Bulletin". promega.jp.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFpS7zuv09zXZyaJe3EdrvUN3Uf0y4e_6Xo40Ovf5z7Fn9Jw9Pf6b9Rq4RiyNHpSQhLW_LxUYbhBdG26M6YzP-A6757_q70xco08FjhZx_1oubbwcAqT6Mlt6um6QvfOK8kQ1_j8AktAFYUJ7BBLpTMmSy6F8DJUjaITRsfVol9fiQ96ZpJVfZGFSFmMp_FOw3_ZenCYAeWzJMUhFfah94GXWKb6ZkoqtPZoavkd_lb4S623RDw==][10] Promega. "CellTiter-Glo® 2.0 Cell Viability Assay". promega.jp.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH--zVvI_wjUi_ZJtp5IdoMUOCjP2MKu6UWXdu6-uiMV6ay46B8P-YtqAP8zC_HUx-s9Az02H0SYH2WS53TRNLOrRagBiNqKBptA-E4FgUPGCisecM9Fbwwg-Crpz3oSLCxse7FLRo9QGa0W3_GLxKl6FYrJZZr4GOYP1ZetHGuZpTodzZqDmKkJaz5cJiSkZW3e5nidcguUmyPLFpjwzJnWtploOVg-rt-5wf4pcFA][1] AAT Bioquest. "How to Quantitate ATP-Induced Calcium Flux Inside Mammalian Cells Using Fluorescent Calcium Indicators". aatbio.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFuYx--ACbyTLzAIww051TmNelihXyKrzqf4Vi49HPfCiilcBaOJbiZyWqxYGvjtUMSBMP2-sIN9-C4EdQ6NpceZTKTpdLrtxsTkzJt_r0mwNq4J7zydA-xZ-k1OEro9NIlHXgcCEadXMgLbf8D_h8lsk429h23yzljVtOvdb-nATitUWvAWkskYgz0WUdWpy_FpMKfTLao1PndztipvI9EnfYJzezT0zPD6Nlkg9TZMFiIKkjshssHerHVKH3fLhDMtRco8m25wentFbpQDrMaE8SgDA==][5] Abcam. "ab228555 Fluo-4 Assay Kit (Calcium)". abcam.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH6GEpVjNd4bd8D5yaLEZcXLSXlCPygCqj3NcVcKL_6LbUJh7oYBx5cMHC4u0C-oEI6JafBNHD1zpAUGkkoLbXHr-kxBrpqoQB4jFoDNWl0O3GmQaLNGUQ8tE1CxdfCjhH2ybpp2S9bYRXbC1Selr8m9pEnYacYanRGLjCzlS60-JyrhzCpnJVHsMLg4T7GhIsxCT1qpbQX5AgizFdhfoJQVcgAexxxZzyFW52eHIZmBAta81k9wtqtdIEbxnE=][6] Sigma-Aldrich. "Fluo-4 No Wash Calcium Assay Kit (MAK552)". sigmaaldrich.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHsheMBKixYTgaG9NgH65cMbgfRG5R_EjJpA6E9ZwWWfLYMuX6KkpOhZIbuQxnSMUot8p1EYIlXNwyKhNuXCW5GSrQEtlG2NpaJvtNl3hIDhEwmQ842-e-W3UqSIshQwtugA2dpDJ0fpr-n6Je_FaypUatPeazsrZpqx_88a3z6GazBy5jG3RRQt4u0T3uRwFmD4Ym0kGlbNbSt5_k2][2] Agilent. "Characterizing Calcium Mobilization Using Kinetic Live Cell Imaging". agilent.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEmu2OoLaGJH7f5dmLiMYX-AW2jWLJTNgxGoajBQbiKuxQwclI7YEnVkPV6pu-4gtegnL5BvgeaVF0eaC6sWwv6q949kLxsw_QTgX9D-Nmz8dFgaqPdalmVYepweZwOB9SqD_UI46--iow7V-uur2AzmEBENAXQhOTnFdLmd0aV7NEDeuYpPACaW3FXx9rQQY7zFYNmvTjAoky4pR1Yj_Aq30ln3vev_HwZii8tmzGhXQ==][7] Thermo Fisher Scientific. "Fluo-4 Calcium Imaging Kit". fishersci.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGJnfPzGsal7oUO8V2Iuk-kbi-72lOMDzPAP5NyfzzicN4F3Ju6iaFyM1mSnVSAQGnh-VSHzW3OSLEz9nysBhQ654nEd5ErPuUkyZfoPTuvnGKacaku7cXmEx7kirjFxwj10_Gnvc56joXbr8I2s-NCLdi8rsFu3S-x]

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• 4. CellTiter-Glo® Luminescent Cell Viability Assay [promega.jp]
• 5. content.abcam.com [content.abcam.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. promega.co.jp [promega.co.jp]
• 9. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 10. CellTiter-Glo® 2.0 Cell Viability Assay | ATP Assay | Promega [promega.jp]

Technical Support Center: Overcoming ATP Trisodium Salt Interference in Colorimetric Assays

Welcome to our dedicated guide for researchers, scientists, and drug development professionals encountering challenges with ATP trisodium salt in common colorimetric assays. This resource provides in-depth troubleshooting advice, validated protocols, and a clear explanation of the underlying scientific principles to ensure the integrity of your experimental data.

Introduction: The Double-Edged Sword of Extracellular ATP

Adenosine 5'-triphosphate (ATP) is the universal energy currency of the cell. However, its role extends far beyond intracellular bioenergetics. When released into the extracellular space, ATP acts as a potent signaling molecule, activating a class of purinergic receptors that modulate a vast array of physiological and pathological processes, including inflammation, neurotransmission, and cancer progression.[1][2][3][4][5]

Part 1: Understanding the "Why" - Mechanisms of ATP Interference

Before troubleshooting, it's crucial to understand how ATP disrupts these assays at a molecular level.

Q1: How does ATP trisodium salt interfere with tetrazolium-based viability assays (e.g., MTS, XTT, MTT)?

A1: Tetrazolium-based assays quantify cell viability by measuring the metabolic reduction of a tetrazolium salt (like MTS, XTT, or MTT) into a colored formazan product.[6][7] This reaction is catalyzed by cellular dehydrogenase enzymes and relies on the availability of reduced pyridine nucleotides (NADH and NADPH).[8][9][10]

The interference from ATP occurs through two primary mechanisms:

• Direct Chemical Reduction: ATP, as a molecule with reducing potential, can directly reduce the tetrazolium salt to formazan in a cell-free environment. This leads to a false-positive signal, where the absorbance is artificially inflated, masking true cytotoxic effects or suggesting a higher cell viability than is actually present.[11][12]

• Metabolic Alteration: Extracellular ATP can bind to purinergic receptors on the cell surface, triggering signaling cascades that alter the cell's metabolic state.[2] This can change the intracellular pool of NADH and NADPH, independently of cell number, thereby affecting the rate of formazan production and leading to a misinterpretation of cell viability.[13][14]

Sources

• 1. Metabolic Changes Induced by Purinergic Signaling: Role in Food Intake - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. researchgate.net [researchgate.net]
• 4. Renal ischemia and reperfusion impact the purinergic signaling in a vascular bed distant from the injured site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Introduction to XTT assays for cell-viability assessment | Abcam [abcam.com]
• 7. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 8. semanticscholar.org [semanticscholar.org]
• 9. (Open Access) The Biochemical and Cellular Basis of Cell Proliferation Assays That Use Tetrazolium Salts (1996) | Michael V. Berridge | 449 Citations [scispace.com]
• 10. Substrate-Specific Reduction of Tetrazolium Salts by Isolated Mitochondria, Tissues, and Leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Limitations of MTT and MTS-Based Assays for Measurement of Antiproliferative Activity of Green Tea Polyphenols | PLOS One [journals.plos.org]
• 12. Limitations of MTT and MTS-Based Assays for Measurement of Antiproliferative Activity of Green Tea Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Simple High-Content Cell Cycle Assay Reveals Frequent Discrepancies between Cell Number and ATP and MTS Proliferation Assays | PLOS One [journals.plos.org]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Application Scientist’s Guide to Adenosine 5'-Triphosphate (ATP): Trisodium vs. Disodium Salts in In Vitro Assays

As a universal energy currency and a critical signaling molecule, ATP is ubiquitous in assay development, from kinase profiling to 1[1]. However, the selection of the correct ATP salt form—specifically trisodium versus disodium—is frequently overlooked, leading to irreproducible enzymatic kinetics and assay drift. The counterion stoichiometry fundamentally dictates the reagent's initial pH, buffering requirements, and free-metal interactions (e.g., Mg2+ chelation)[1].

This guide provides a rigorous, data-driven comparison of ATP trisodium and ATP disodium salts, equipping researchers with the mechanistic insights required for optimal assay design.

Quantitative Physicochemical Comparison

To understand the functional divergence between these two forms, we must first examine their physicochemical baselines. ATP is a polyprotic acid. In its fully protonated state, it is highly unstable. Sodium salts are utilized to enhance aqueous solubility and stability[2].

Table 1: Physicochemical Properties of ATP Sodium Salts

Property	ATP Disodium Salt	ATP Trisodium Salt
Molecular Formula	C₁₀H₁₄N₅Na₂O₁₃P₃ (anhydrous)[3]	C₁₀H₁₃N₅Na₃O₁₃P₃ (anhydrous)[4]
Molecular Weight	551.14 g/mol [3]	573.13 g/mol [4]
Typical Hydration	Trihydrate (MW ~605.19 g/mol )[2]	Variable (often anhydrous or hydrate)
pH in unbuffered H₂O	~3.5 (at 50 mg/mL)[1]	~5.0 - 6.0 (at 50 mg/mL)
Aqueous Solubility	≥ 50 mg/mL[1]	≥ 50 mg/mL[4]
Storage Stability	Stable at -20°C (decomposition <0.5%/yr)[1]	Stable at -20°C[4]

Mechanistic Insights: The Causality of Experimental Choices

pH Dynamics and Hydrolysis Kinetics

The stability of the phosphoanhydride bonds in ATP is strictly pH-dependent, with5[5]. ATP disodium retains two acidic protons on its triphosphate chain, resulting in a highly acidic solution (pH ~3.5) when dissolved in unbuffered water[1]. At this low pH, the terminal phosphate group becomes protonated, weakening the phosphoanhydride bonds and 5[5]. ATP trisodium, lacking one of these acidic protons, yields a less acidic initial solution, but both salts must be heavily buffered to reach the physiological pH required for stability and enzymatic activity.

Enzymatic Compatibility and the Mg2+ Sink

ATP rarely acts alone; it functions as a biologically active Mg2+-ATP complex[1]. ATP has a high intrinsic binding affinity for divalent cations, with a1[1]. When preparing stock solutions, the addition of MgCl₂ is mandatory for kinase and ligase assays. However, the chelation of Mg2+ by ATP releases protons, further driving down the pH of the solution. If an assay utilizes ATP disodium without sufficient buffering capacity before Mg2+ addition, the resulting pH drop will denature sensitive enzymes.

ATP-dependent PI3K/Akt signaling pathway activation requiring stable Mg2+-ATP complexes.

Self-Validating Experimental Protocols

To ensure scientific integrity, the preparation of ATP must be treated as a self-validating system. The following protocol guarantees a stable, enzymatically active ATP stock, regardless of whether the disodium or trisodium salt is utilized.

Protocol: Preparation of a 100 mM pH-Stable Mg2+-ATP Stock Solution

Causality Note: This protocol uses a titrimetric approach to counteract the acidification caused by both the inherent salt protons and the secondary proton release during Mg2+ chelation.

• Initial Dissolution: Weigh the appropriate mass of ATP disodium trihydrate or ATP trisodium to achieve a 100 mM concentration. Dissolve in 0.8x the final target volume of ice-cold, nuclease-free ddH₂O. (Why on ice? Low temperatures mitigate the risk of hydrolysis during the exothermic neutralization steps[5].)

• Primary pH Adjustment: Insert a micro-pH probe. For ATP disodium, the pH will read ~3.5[1]. Slowly titrate with 1M NaOH until the pH reaches 7.0.

• Equimolar Mg2+ Addition: Add MgCl₂ to a final concentration of 100 mM (1:1 molar ratio with ATP).

• Self-Validation (The Crucial Step): Re-measure the pH. The chelation of Mg2+ by the ATP molecules will have displaced protons, causing the pH to drop back down to ~5.5 - 6.0.

• Secondary pH Adjustment: Re-titrate the solution with 1M NaOH back to a strict pH of 7.4[5].

• Finalization: Bring to the final volume with ddH₂O. Filter sterilize (0.22 µm) and aliquot into single-use tubes. Store at -20°C to prevent freeze-thaw degradation[5].

Workflow for preparing and validating pH-stable Mg2+-ATP stock solutions.

Application-Specific Recommendations

• Bioluminescence Assays (Luciferase): ATP disodium is universally recognized as the gold standard for bioluminescence standard curves[1]. Its high purity and predictable hydration state (trihydrate) allow for precise gravimetric quantification[2].

• Electrophysiology & Patch-Clamp: When recording from neurons, the total sodium load must be strictly controlled to maintain osmotic and ionic balance in the6[6]. ATP disodium contributes two moles of Na+ per mole of ATP, whereas trisodium contributes three. In high-concentration ATP applications, disodium is preferred to minimize unintended shifts in the Na+ reversal potential.

• In Vivo / Cellular Assays: Extracellular ATP acts as a signaling molecule, 7[7]. ATP disodium is frequently utilized in these cell culture treatments due to its extensive validation in literature[7].

Conclusion While ATP trisodium and disodium salts are functionally identical once fully dissolved and buffered at physiological pH, their handling characteristics differ significantly. The disodium salt offers superior gravimetric predictability (as a stable trihydrate) and lower baseline sodium contribution, making it the preferred choice for rigorous analytical and electrophysiological applications. Regardless of the salt chosen, implementing a self-validating preparation protocol that accounts for pH shifts during Mg2+ chelation is the ultimate safeguard against assay failure.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jneurosci.org [jneurosci.org]
• 7. selleckchem.com [selleckchem.com]

A Senior Application Scientist's Guide to Validating Kinase Inhibition with Non-Hydrolyzable ATP Analogs

In the landscape of kinase drug discovery, identifying a "hit" compound is only the first step. The critical challenge lies in rigorously validating that the compound inhibits the target kinase through the intended mechanism of action. High false-positive rates are a common issue in screening campaigns, stemming from compound aggregation, assay interference, or off-target effects.[1][2] This guide provides an in-depth comparison of methods for validating ATP-competitive kinase inhibitors, with a core focus on the strategic use of non-hydrolyzable ATP analogs.

The Central Problem: Is Your Inhibitor Truly ATP-Competitive?

The majority of kinase inhibitors are designed to be ATP-competitive, meaning they bind to the highly conserved ATP pocket in the kinase's active site.[3] However, a simple reduction in signal in a primary biochemical assay is not sufficient evidence of this mechanism. A compound could, for instance, inhibit a coupling enzyme in a luminescence-based assay or cause the kinase to aggregate and precipitate, both leading to a drop in signal that masquerades as true inhibition.[4][5] Therefore, a secondary, mechanism-based assay is essential to confirm that the inhibitor physically occupies the ATP-binding site.

The Analog Advantage: Using Non-Hydrolyzable ATP Analogs for Validation

Non-hydrolyzable ATP analogs are powerful tools for this purpose. These molecules mimic the structure of ATP and can bind to the kinase's active site, but they are resistant to the enzymatic transfer of their terminal phosphate group.[6] This effectively "locks" the enzyme in an ATP-bound state without leading to substrate phosphorylation.

Key Non-Hydrolyzable ATP Analogs:

• Adenylyl-imidodiphosphate (AMP-PNP): An excellent choice for validation assays. AMP-PNP replaces the bridging oxygen between the β and γ-phosphates with a nitrogen atom, making it highly resistant to hydrolysis by kinases.[6] It acts as a true competitive inhibitor, making it ideal for confirming if a test compound binds to the same site.[6]

• Adenosine 5'-O-(3-thiotriphosphate) (ATPγS): This analog is often described as non-hydrolyzable, but a critical field-proven insight is that many kinases can, in fact, slowly hydrolyze it.[6][7] The resulting thiophosphorylated substrate is resistant to phosphatases, which is useful for other applications. However, for validating ATP-competitive binding, its slow substrate activity makes it less ideal than a true inhibitor like AMP-PNP.[6]

The Core Principle of the Validation Assay

The logic is straightforward: If a test compound is a true ATP-competitive inhibitor, its ability to inhibit the kinase should be significantly reduced or eliminated when the ATP-binding site is already occupied by a saturating concentration of a non-hydrolyzable analog like AMP-PNP. The analog will effectively "outcompete" the inhibitor for the binding site.

Experimental Workflow: Validating a Hit Compound

This diagram illustrates the logical flow for using a non-hydrolyzable ATP analog to confirm the mechanism of action of a putative kinase inhibitor identified in a primary screen.

Caption: Logical workflow for validating an ATP-competitive kinase inhibitor.

Detailed Experimental Protocol

This protocol outlines a typical luminescence-based kinase assay (e.g., ADP-Glo™) to validate an inhibitor using AMP-PNP.

1. Materials and Reagents:

• Purified, active kinase of interest.

• Specific peptide or protein substrate.

• Adenosine 5'-triphosphate (ATP), high purity.

• Adenylyl-imidodiphosphate (AMP-PNP).

• Kinase assay buffer (e.g., 40 mM Tris, 20 mM MgCl₂, 0.1 mg/mL BSA, pH 7.5).

• Test inhibitor, dissolved in DMSO.

• Luminescence-based ADP detection reagent (e.g., ADP-Glo™ Kinase Assay kit).

• White, opaque 384-well assay plates.

2. Assay Setup:

• Causality: The goal is to create three key conditions to compare. All additions should be made such that the final DMSO concentration is constant across all wells (typically ≤1%) to avoid solvent-induced artifacts.[8]

• Prepare a master mix of kinase and substrate in kinase buffer.

• Dispense the kinase/substrate mix into the wells of a 384-well plate.

• Add the compounds and ATP analogs as described in the table below:

Well Type	Component 1	Component 2	Component 3	Purpose
A (Max Inhibition)	Test Inhibitor (e.g., 10 µM)	ATP (at Km concentration)	Vehicle (Buffer)	Measures inhibition under standard conditions.
B (No Inhibition)	DMSO Vehicle	ATP (at Km concentration)	Vehicle (Buffer)	Defines 0% inhibition (maximum kinase activity).
C (Competition)	Test Inhibitor (e.g., 10 µM)	Vehicle (Buffer)	AMP-PNP (Saturating, e.g., 1 mM)	Tests if inhibition is lost when ATP site is blocked.
D (Background)	DMSO Vehicle	Vehicle (Buffer)	Vehicle (Buffer)	Defines 100% inhibition (no kinase activity).

• Expert Insight: The ATP concentration in the standard assay wells (A and B) should be set at or near the Michaelis constant (Km) for the specific kinase.[8][9] This ensures a sensitive window for detecting competitive inhibition. The AMP-PNP concentration in the competition wells (C) should be saturating (e.g., 100x Km of ATP) to ensure maximal occupancy of the ATP-binding site.

3. Reaction and Detection:

• Incubate the plate for 5-10 minutes to allow the inhibitor/analog to bind to the kinase.

• Initiate the kinase reaction by adding the ATP or AMP-PNP solution.

• Incubate for the desired reaction time (e.g., 60 minutes) at room temperature. Ensure this time is within the linear range of product formation.[8]

• Stop the reaction and detect ADP formation by adding the ADP-Glo™ Reagent as per the manufacturer's instructions.[10][11]

• Measure the luminescence signal using a plate reader.

4. Data Analysis and Interpretation:

• Subtract the background signal (Well D) from all other measurements.

• Calculate the percent inhibition for Well A (Max Inhibition) and Well C (Competition) relative to the controls (Well B = 0% inhibition, Well D = 100% inhibition).

Expected Results:

Compound Type	% Inhibition (Condition A)	% Inhibition (Condition C)	Interpretation
True ATP-Competitive Inhibitor	>80%	<20%	Validated. The inhibitor's effect is abolished when the ATP site is blocked by AMP-PNP.
Assay Artifact / Non-Competitive	>80%	>80%	Not Validated. The compound inhibits the signal through a mechanism other than ATP-site binding.
Inactive Compound / False Positive	<20%	<20%	Not an Inhibitor. The compound from the primary screen was a false positive.

Comparison with Alternative Validation Methods

While using non-hydrolyzable analogs is a robust method, it's essential to understand its place among other validation techniques.

Method	Principle	Advantages	Disadvantages
Non-Hydrolyzable ATP Analog Competition	A true competitive inhibitor's effect is blocked by a saturating concentration of an ATP analog that binds but is not consumed.	Direct and clear "yes/no" answer for ATP-site competition. Relatively simple to implement.	Provides limited information on the inhibitor's potency (Ki). Requires high-purity analogs.
ATP Competition (Michaelis-Menten)	The IC50 of an ATP-competitive inhibitor will increase as the concentration of ATP in the assay increases.[12]	Considered the "gold standard." Determines the inhibitor's binding constant (Ki) and confirms competitive mechanism.	More labor-intensive, requiring multiple dose-response curves at different ATP concentrations.[13]
Orthogonal Assays	Confirms inhibition using a different detection technology (e.g., fluorescence polarization vs. luminescence) to rule out assay-specific artifacts.[14][15]	Excellent for identifying false positives caused by compound interference with the assay signal itself (e.g., luciferase inhibitors).[2]	Confirms the inhibitory activity but not necessarily the mechanism of ATP competition.
Direct Binding Assays (SPR, ITC, TSA)	Directly measures the physical interaction between the inhibitor and the kinase protein, often by detecting changes in mass, heat, or thermal stability.[16][17]	Provides definitive evidence of binding and can measure binding affinity and kinetics without the need for an enzymatic reaction.	Does not inherently prove the binding site is the ATP pocket. Requires specialized equipment and larger amounts of pure protein.

Conclusion and Recommendations

Validating the mechanism of action is a non-negotiable step in kinase drug discovery. The use of non-hydrolyzable ATP analogs like AMP-PNP provides a scientifically sound, direct, and efficient method to confirm that a hit compound acts via an ATP-competitive mechanism.

As a best practice, this method should be employed as a primary validation step following a high-throughput screen. For promising, validated hits, a full ATP-competition experiment to determine the inhibitor's Ki value is a logical next step to provide a quantitative measure of potency. By integrating these validation strategies, researchers can eliminate false positives early, build confidence in their lead compounds, and focus resources on candidates with a well-defined and validated mechanism of action.

References

• Reaction Biology. (2024, July 02). Step-by-Step Guide to Kinase Inhibitor Development. [Online] Available at: [Link]

• Perola, E. (2006, August 01). Minimizing false positives in kinase virtual screens. PubMed. [Online] Available at: [Link]

• BellBrook Labs. (2026, January 20). Protocol Recommendations for Performing a Kinase Inhibition Assay. [Online] Available at: [Link]

• Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. [Online] Available at: [Link]

• Bantscheff, M., et al. (2007). A systematic interaction map of validated kinase inhibitors with Ser/Thr kinases. PNAS. [Online] Available at: [Link]

• Zhang, J., et al. (2018). CHAPTER 3: The Screening and Design of Allosteric Kinase Inhibitors. Books. [Online] Available at: [Link]

• BellBrook Labs. (2025, October 28). How to Minimize False Positives in ADP Detection. [Online] Available at: [Link]

• Otten, R., et al. (2025, March 10). Choice of ATP Analogues for Biophysical Studies—A Systematic NMR-Based Investigation for the AAA Enzyme p97. MDPI. [Online] Available at: [Link]

• Singh, P., et al. (2005, June 01). Using IMAP Technology to Identify Kinase Inhibitors: Comparison with a Substrate Depletion Approach and Analysis of the Nature of False Positives. Bentham Science Publishers. [Online] Available at: [Link]

• Bio-protocol. (2023). In Vitro Kinase Inhibition Assay. Bio-protocol. [Online] Available at: [Link]

• Blethrow, J., et al. (2012, March 26). Sensitive kinase assay linked with phosphoproteomics for identifying direct kinase substrates. PNAS. [Online] Available at: [Link]

• Kauk, M., et al. (2007, May 18). Using Chemical Genetics and ATP Analogues To Dissect Protein Kinase Function. Chemical Reviews. [Online] Available at: [Link]

• Drewry, D. H., et al. (2017). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. PMC. [Online] Available at: [Link]

• International Centre for Kinase Profiling. Services | ATP Competition Assay. [Online] Available at: [Link]

• Zhang, J. H., et al. (2009). The challenge of selecting protein kinase assays for lead discovery optimization. Expert Opinion on Drug Discovery. [Online] Available at: [Link]

• RSC Medicinal Chemistry. (2025, June 25). ATP-competitive inhibitors for cancer treatment – kinases and the world beyond. RSC Publishing. [Online] Available at: [Link]

• Wang, Y., et al. (2022). Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. PMC. [Online] Available at: [Link]

• Lecka, J., et al. (2013, October 01). Nonhydrolyzable ATP Analogues as Selective Inhibitors of Human NPP1: A Combined Computational/Experimental Study. ACS Publications. [Online] Available at: [Link]

• Blackwell, L. J., et al. (1998). Effect of ATP and its analogues ATP γ S and AMP-PNP on hMutS α... ResearchGate. [Online] Available at: [Link]

• Lecka, J., et al. (2013, November 14). Nonhydrolyzable ATP Analogues as Selective Inhibitors of Human NPP1: A Combined computational/experimental Study. PubMed. [Online] Available at: [Link]

• Vissers, M. C., et al. (2004). Two Distinct Modes of Processive Kinesin Movement in Mixtures of ATP and AMP-PNP. Biophysical Journal. [Online] Available at: [Link]

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• 4. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
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• 11. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform [worldwide.promega.com]
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• 13. Services | ATP Competition Assay | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
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• 17. pnas.org [pnas.org]

Comparative analysis of ATP trisodium salt from different suppliers

Title: The Definitive Guide to ATP Sodium Salts: A Comparative Analysis for Kinase and Bioluminescence Assays

Introduction: As a Senior Application Scientist, I frequently encounter assay failures that trace back to a single, overlooked variable: the quality of the Adenosine 5'-triphosphate (ATP) sodium salt. While ATP is the universal energy currency of the cell, in the laboratory, it is a highly reactive reagent susceptible to rapid hydrolysis. The choice of supplier, the specific salt form (e.g., disodium or trisodium), and the purification methodology directly dictate the success of high-throughput screening (HTS) and enzyme kinetics studies. This guide provides an objective, data-driven comparison of ATP sodium salts from leading suppliers, grounded in mechanistic causality and validated experimental protocols.

ATP sodium salts are preferred over the free acid form due to their enhanced aqueous solubility and stability[1]. However, not all ATP powders are created equal. The primary contaminants in commercial ATP preparations are trace divalent cations (Fe²⁺, Ca²⁺) and hydrolysis products (ADP, AMP).

• Trace Metal Interference: ATP has an intrinsic metal-binding affinity. While Mg²⁺ is required for kinase activity, trace Fe²⁺ or Ca²⁺ can prematurely trigger or inhibit metalloenzymes, skewing bioluminescence readouts[2].

• ADP/AMP Contamination: In homogeneous ADP-detection assays (e.g., Transcreener), trace ADP in the ATP stock directly inflates background luminescence, obliterating the assay's Z'-factor[3]. Furthermore, ADP acts as a potent competitive inhibitor at the kinase catalytic site, artificially suppressing the calculated Vmax and leading to misleading IC₅₀ values during inhibitor profiling[3][4].

Comparative Analysis of Commercial ATP Sodium Salts

To establish a baseline, we compared the specifications of standard ATP sodium salts from major biochemical suppliers. The data below synthesizes purity, trace metal removal, and recommended applications.

Supplier & Product	Salt Form	Purity (HPLC)	Trace Metal Removal	Optimal Application	Stability Profile
Sigma-Aldrich (A2383)	Sodium Salt	≥ 99%	Yes (Ion-exchange)	Bioluminescence, ATP Standards	< 0.5% degradation/year at -20°C[2]
Sigma-Aldrich (A3377)	Sodium Salt	≥ 99%	No	General Kinase Assays	Stable for ≥ 2 years at -20°C[2]
Cayman Chemical (14498)	Sodium Salt	≥ 95%	Not Specified	Routine Biochemical Assays	≥ 4 years at -20°C (solid)[1]
BenchChem	Disodium Trihydrate	≥ 99%	Not Specified	Life Science Research	Stable at -20°C with desiccation[5]

Causality Note: Sigma-Aldrich A2383 is specifically subjected to ion-exchange chromatography to strip out Fe and Ca ions[2]. This is a critical extra step for researchers building standard curves for luciferase assays, where trace metals cause erratic photon emission.

Mechanistic Visualization: The Cost of Contamination

Understanding the exact mechanism of assay interference is crucial for troubleshooting. The diagram below illustrates how trace ADP from degraded ATP trisodium salt compromises kinase assay integrity.

Fig 1. Mechanistic pathway of trace ADP interference in kinase activity assays.

Self-Validating Experimental Protocols

Do not blindly trust the Certificate of Analysis (CoA) if the reagent has been stored improperly. Below are two self-validating protocols to verify the integrity of your ATP sodium salt before initiating a costly HTS campaign.

Protocol A: HPLC-Based ATP Purity Validation This protocol determines the exact ratio of ATP to ADP/AMP. It is a self-validating system because it utilizes an immediate acid-quench to prevent artifactual hydrolysis during sample preparation[5].

• Preparation: Dissolve 50 mg/mL of ATP sodium salt in cold, sterile water. Note that unbuffered ATP in water yields a mildly acidic solution (pH ~3.5)[2].

• Quenching: Immediately transfer a 10 µL aliquot into 90 µL of ice-cold 0.5 M perchloric acid. This instantly halts any spontaneous dismutation.

• Neutralization: Neutralize the sample by adding 10 µL of 2 M potassium carbonate. Centrifuge at 10,000 x g for 5 minutes to pellet the potassium perchlorate precipitate[5].

• Chromatography: Inject 10 µL of the supernatant onto a C18 reverse-phase HPLC column.

• Elution: Use a gradient elution (Mobile Phase A: 100 mM potassium phosphate pH 6.0; Mobile Phase B: Methanol). Run from 0% to 20% B over 20 minutes at 25°C[5].

• Detection: Monitor UV absorbance at 259 nm[2][5]. Calculate the Area Under the Curve (AUC) for the ATP peak versus the ADP peak. Reject batches with >1% ADP for sensitive kinase assays.

Protocol B: Functional Kinase Background Assessment via TNP-ATP To verify that the ATP batch does not contain inhibitors, we use a fluorescent ATP analog, TNP-ATP, which exhibits a massive fluorescence increase when bound to a kinase active site[6].

• Complex Formation: Incubate 1 µM of your target protein kinase with 1 µM TNP-ATP in a standard Tris-HCl buffer (pH 7.0) containing 2 mM MgCl₂[6].

• Baseline Read: Measure fluorescence emission (excitation = 410 nm). You should observe a strong peak due to TNP-ATP binding[6].

• Competitive Displacement: Titrate in your unlabeled ATP sodium salt batch (from 10 µM to 1 mM).

• Validation: A high-purity ATP batch will smoothly and completely displace the TNP-ATP, quenching the fluorescence back to baseline. If the displacement curve is shallow or requires excessively high ATP concentrations, the batch likely contains competitive contaminants (like ADP)[4][6].

Critical Parameters for ATP Stability and Storage

The most common point of failure is improper storage of aqueous ATP. The hydrolysis of ATP to ADP and inorganic phosphate (Pi) is highly pH-dependent[5].

Fig 2. Influence of pH on ATP sodium salt stability and hydrolysis pathways.

• Acidic Conditions (pH < 6.8): Protonation of the terminal phosphate group weakens the phosphoanhydride bonds, rendering the molecule highly susceptible to hydrolysis[5]. Because dissolving ATP sodium salt directly in unbuffered water yields a pH of ~3.5[2], never store ATP in pure water .

• Alkaline Conditions (pH > 7.4): ATP undergoes rapid alkaline hydrolysis via a cyclic intermediate mechanism[5].

• Optimal Protocol: Always dissolve ATP sodium salt in a strong buffer (e.g., 100 mM Tris or HEPES) pre-adjusted to pH 7.0 - 7.4. Aliquot immediately and freeze at -20°C or -80°C to prevent freeze-thaw degradation[5].

Conclusion

Treating ATP trisodium salt as a generic commodity is a critical error in assay development. For highly sensitive bioluminescence or HTS kinase assays, investing in ion-exchange purified ATP (such as Sigma A2383) and rigorously controlling the pH during reconstitution will save weeks of troubleshooting false positives and elevated background noise.

References

• Adenosine 5'-triphosphate (sodium salt) - PRODUCT INFORMATION. Cayman Chemical.
• Technical Support Center: Stability of ATP Disodium Trihydrate. BenchChem.
• Adenosine 5'-triphosphate disodium salt (A2383) - Product Information Sheet. Sigma-Aldrich.
• Probing Protein Kinase-ATP Interactions Using a Fluorescent ATP Analog. NIH (PMC).
• Protocol Recommendations for Performing a Kinase Inhibition Assay. BellBrook Labs.
• AMP-activated protein kinase can be allosterically activated by ADP but AMP remains the key activating ligand. NIH (PMC).

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Probing Protein Kinase-ATP Interactions Using a Fluorescent ATP Analog - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of results obtained with different ATP-based assays

Title: Cross-Validation of ATP-Based Cell Viability Assays: A Comprehensive Guide for Orthogonal Verification

Executive Summary

In preclinical drug discovery and in vitro toxicology, measuring cell viability with high precision is non-negotiable. Adenosine triphosphate (ATP) is the universally accepted currency of cellular metabolism; its rapid degradation upon cell death makes it an exceptionally reliable marker for viable cell number[1][2]. However, relying solely on a single ATP-based assay can introduce critical vulnerabilities into your data pipeline, including chemical interference (e.g., luciferase inhibitors) and misinterpretation of metabolic shifts as cell death[3].

As an Application Scientist, I designed this guide to provide researchers with the mechanistic insights and field-proven protocols necessary to cross-validate ATP-based assays (such as CellTiter-Glo® and ATPLite™) against orthogonal methods.

Mechanistic Foundations of ATP-Based Assays

Bioluminescent ATP assays leverage the firefly luciferase (FLuc) enzymatic reaction. The reagent contains a lysis buffer, D-luciferin, and a stabilized recombinant luciferase enzyme. When cells are lysed, endogenous ATP is released and acts as the limiting co-factor in the oxidation of D-luciferin, emitting photons of light (550–570 nm)[2].

Caption: Biochemical mechanism of ATP-dependent firefly luciferase viability assays.

The Causality of Reagent Design: Modern ATP reagents contain proprietary ATPase inhibitors. Why? Because upon cell lysis, endogenous cellular ATPases are also released and will rapidly hydrolyze the ATP pool before it can be measured. The inclusion of these inhibitors ensures a stable, "glow-type" luminescent signal that lasts for hours, enabling high-throughput batch processing[1].

The Imperative for Cross-Validation

Why cross-validate a gold-standard assay? The necessity stems from three primary biological and chemical artifacts:

• Luciferase Inhibitor Interference: High-throughput screening (HTS) libraries are riddled with compounds that directly inhibit or stabilize firefly luciferase. An inhibitor will quench the luminescent signal, resulting in a false-positive readout for cytotoxicity[3][4].

• Metabolic Uncoupling: Certain compounds (e.g., mitochondrial uncouplers) drastically deplete intracellular ATP levels without immediately causing cell death. An ATP assay will report this as cell death, whereas the cells may still be physically intact and viable[5].

• 3D Spheroid Penetration: In 3D cell cultures, standard "off-the-shelf" ATP reagents often fail to penetrate the dense extracellular matrix, leading to incomplete lysis and an underestimation of viability[6].

Comparative Analysis of Leading Assays

To design a robust cross-validation strategy, one must understand the distinct mechanics of available assays.

Assay System	Manufacturer	Readout	Lytic Status	Primary Mechanism	Best Used For	Limitations
CellTiter-Glo® (CTG)	Promega	Luminescence	Lytic	ATP-dependent FLuc oxidation of D-luciferin[2].	2D endpoint viability, HTS screening.	Susceptible to FLuc inhibitors; destroys the sample[3].
ATPLite™ 1Step	Revvity	Luminescence	Lytic	ATP-dependent FLuc oxidation of D-luciferin[7].	Cost-effective HTS, long signal stability (>3 hrs).	Similar FLuc interference risks as CTG[7].
RealTime-Glo™	Promega	Luminescence	Non-Lytic	Shrimp luciferase + pro-substrate reduction by live cells[1][8].	Kinetic monitoring of viability over 72 hours.	Measures reducing potential, not ATP directly.
LDH-Glo™ / CytoTox	Various	Luminescence/ Colorimetric	Non-Lytic (Media)	Lactate Dehydrogenase release from ruptured membranes.	Confirming true necrosis/apoptosis (cytotoxicity).	LDH half-life in media can vary; requires media sampling.
MTT / Resazurin	Various	Absorbance/ Fluorescence	Lytic/ Non-Lytic	Enzymatic reduction by mitochondrial reductases[1].	Orthogonal metabolic verification.	Low sensitivity; prone to chemical reduction artifacts[1].

Orthogonal Cross-Validation Strategy: The Multiplex Workflow

To definitively prove that a compound is cytotoxic (and not just an ATP-depleting agent or a luciferase inhibitor), you must multiplex orthogonal assays. The most robust self-validating system involves pairing a non-lytic kinetic assay (RealTime-Glo) with a membrane-integrity assay (LDH release), culminating in a lytic ATP endpoint (CellTiter-Glo)[1].

Caption: Orthogonal multiplexing workflow for cross-validating cell viability and cytotoxicity.

Experimental Protocols

Protocol A: Multiplexing RealTime-Glo, LDH Release, and CellTiter-Glo

This protocol establishes a self-validating loop: RealTime-Glo confirms active metabolism, LDH release confirms physical membrane rupture, and CTG confirms final ATP pool depletion[1][8].

Step-by-Step Methodology:

• Cell Seeding & Treatment: Seed cells in a 96-well opaque white plate (clear bottom if imaging is desired). Add test compounds.

• Kinetic Reagent Addition: Immediately add RealTime-Glo™ reagent (containing shrimp-derived luciferase and pro-substrate) at a 1X final concentration directly to the culture media. Causality: This reagent is non-toxic and relies on live-cell reduction of the pro-substrate, ensuring the cells remain viable for downstream assays[1].

• Kinetic Monitoring: Incubate at 37°C / 5% CO₂. Read luminescence at 1h, 24h, 48h, and 72h.

• Media Sampling (Cytotoxicity Check): At the 72h mark, carefully remove 2–5 µL of culture media from each well and transfer to a separate plate. Assay this aliquot using an LDH-Glo™ or CytoTox 96® assay. Causality: If ATP is dropping but LDH is not rising, the compound is cytostatic or metabolically suppressive, not acutely cytotoxic.

• Endpoint ATP Lysis: To the remaining volume in the original 96-well plate, add an equal volume of CellTiter-Glo® or ATPLite™ reagent.

• Equilibration & Lysis: Shake the plate vigorously on an orbital shaker for 2 minutes to induce complete cell lysis, then incubate at room temperature for 10 minutes. Causality: Luciferase kinetics are highly temperature-dependent. Equilibrating to ambient temperature prevents "edge effects" where outer wells read differently than inner wells due to thermal gradients[1].

• Endpoint Read: Measure luminescence. Correlate the endpoint ATP data with the 72h RealTime-Glo data.

Protocol B: Biochemical Counterscreen for Luciferase Inhibitors

If an unexpected drop in ATP signal occurs without a corresponding increase in LDH release, you must rule out chemical interference with the FLuc enzyme[3].

Step-by-Step Methodology:

• Prepare Cell-Free ATP Standard: Create a 1 µM ATP solution in standard culture media (without cells).

• Compound Spiking: Plate the ATP solution into a 96-well plate. Add your test compound at the maximum concentration used in your cell-based assay (e.g., 10 µM). Include a vehicle control (e.g., 0.1% DMSO).

• Reagent Addition: Add CellTiter-Glo or ATPLite reagent (1:1 volume ratio).

• Incubation & Reading: Shake for 2 minutes, incubate for 10 minutes at room temperature, and read luminescence.

• Data Interpretation: Causality: Because there are no cells, the ATP concentration is fixed. If the luminescent signal in the compound-treated well is significantly lower than the vehicle control, your compound is a direct luciferase inhibitor, and ATP-based assays cannot be used to evaluate its cytotoxicity[3].

Expert Insights & Troubleshooting

• 3D Spheroid Challenges: When cross-validating in 3D models, standard CTG or ATPLite reagents will fail to lyse the core of a >300 µm spheroid. You must use reagents formulated with stronger detergents and optimized protocols (e.g., CellTiter-Glo® 3D) and extend the shaking/lysis time to 30 minutes to ensure complete ATP extraction[6].

• Media and Serum Interference: Phenol red and high concentrations of fetal bovine serum (FBS) can quench luminescence. Always ensure your background control wells contain the exact same media formulation as your test wells, and subtract this background from your raw Relative Light Units (RLU) before calculating fold-changes[1].

Sources

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ATP Assays | What is an ATP Assay? [worldwide.promega.com]
• 3. Interferences with Luciferase Reporter Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. promega.es [promega.es]
• 7. Luciferase Assay Systems | Revvity [revvity.co.jp]
• 8. cdn.technologynetworks.com [cdn.technologynetworks.com]

Publish Comparison Guide: Specificity of Adenosine 5'-Triphosphate Trisodium Salt for P2X vs. P2Y Receptors

Executive Summary

Adenosine 5'-triphosphate (ATP) is the universal endogenous signaling molecule for the purinergic receptor network. However, when profiling novel therapeutics, researchers must distinguish between the rapid, ionotropic signaling of P2X receptors and the slower, metabotropic signaling of P2Y receptors .

As a Senior Application Scientist, I frequently observe researchers struggling with irreproducible dose-response curves when profiling purinergic targets. Often, the culprit is not the cell line, but the failure to account for ATP hydrolysis, pH shifts, and divalent cation chelation. Adenosine 5'-triphosphate trisodium salt is the gold standard for these assays because the trisodium formulation ensures optimal aqueous solubility and physiological pH stability, preventing the inadvertent activation of acid-sensing ion channels (ASICs) that confound ATP free-acid preparations.

This guide objectively compares the specificity, potency, and kinetic profiles of ATP trisodium salt across P2X and P2Y receptor subtypes, providing a self-validating experimental workflow for high-throughput screening.

Pharmacological Specificity: P2X vs. P2Y Receptors

The purinergic receptor family is divided into two fundamentally distinct classes, both of which are activated by ATP but exhibit drastically different affinities and downstream signaling cascades.

Ionotropic P2X Receptors (Ligand-Gated Ion Channels)

P2X receptors (P2X1–P2X7) are trimeric cation channels. ATP acts as a full agonist across all subtypes, but its potency varies significantly. In strictly controlled, divalent-free solutions, ATP activates P2X1, P2X2, P2X3, and P2X4 receptors with high affinity, exhibiting EC50​ values between 1.2 and 2.0 µM[1].

Conversely, the P2X7 receptor is a well-documented anomaly. It requires exceptionally high concentrations of ATP ( EC50​>100 µM) because its true agonist is the fully ionized free tetranion ( ATP4− )[2]. In standard physiological buffers containing Mg2+ and Ca2+ , ATP forms metal complexes, drastically reducing the available ATP4− pool and artificially inflating the apparent EC50​ [2].

Metabotropic P2Y Receptors (G-Protein Coupled Receptors)

P2Y receptors are GPCRs that couple primarily to Gq (stimulating intracellular calcium release) or Gi (inhibiting adenylyl cyclase). ATP trisodium salt exhibits a highly nuanced pharmacological profile here:

• Full Agonist: ATP is highly potent at the Gq-coupled P2Y2 receptor ( EC50​=85 nM) and the P2Y11 receptor ( EC50​=17.3 µM)[3].

• Partial Agonist: At the P2Y1 receptor, ATP acts as a partial agonist ( EC50​=1.5 µM), whereas ADP is the preferred endogenous ligand[3].

• Antagonist: Crucially, ATP acts as a competitive antagonist at the human P2Y4 receptor (though it is an agonist at the rat ortholog) and at the Gi-coupled P2Y12 receptor[3][4].

Quantitative Data: Receptor Affinity & Alternative Agonists

To properly benchmark ATP trisodium salt, it must be compared against subtype-selective alternative agonists. The table below summarizes the comparative performance data.

Receptor Subtype	Receptor Class	ATP Trisodium Salt EC50​	ATP Function	Preferred Alternative Agonist / Tool Compound
P2X1	Ionotropic (Cation)	1.2 µM	Full Agonist	α,β -MeATP ( EC50​≈1 µM)[1][5]
P2X2	Ionotropic (Cation)	1.4 µM	Full Agonist	ATP[1]
P2X3	Ionotropic (Cation)	2.0 µM	Full Agonist	α,β -MeATP ( EC50​≈1 µM)[1][5]
P2X4	Ionotropic (Cation)	1.3 µM	Full Agonist	ATP[1]
P2X7	Ionotropic (Cation)	>100 µM*	Partial Agonist	BzATP ( EC50​≈10 µM)[2][5]
P2Y1	Metabotropic (Gq)	1.5 µM	Partial Agonist	ADP, 2-MeSADP[3]
P2Y2	Metabotropic (Gq)	0.085 µM (85 nM)	Full Agonist	UTP[3][4]
P2Y4 (Human)	Metabotropic (Gq)	N/A	Antagonist	UTP[3][4]
P2Y11	Metabotropic (Gq/Gs)	17.3 µM	Full Agonist	BzATP[3]
P2Y12	Metabotropic (Gi)	N/A	Antagonist	ADP[3][4]

*Note: P2X EC50​ values represent measurements taken in divalent-free solutions to prevent ATP-metal chelation[1][2].

Mechanistic Signaling Pathways

Both P2X and Gq-coupled P2Y receptors ultimately trigger an increase in intracellular calcium ( [Ca2+]i​ ), but they do so via entirely different mechanisms. Understanding this divergence is critical for assay design.

Figure 1: Divergent signaling pathways of ATP via ionotropic P2X and metabotropic P2Y receptors.

Experimental Methodology: Self-Validating FLIPR Calcium Assay

Because both receptor classes generate a calcium spike, researchers often struggle to determine whether their ATP-induced signal is mediated by P2X or P2Y. The following High-Throughput FLIPR (Fluorometric Imaging Plate Reader) protocol is designed as a self-validating system .

By utilizing the mechanistic causality shown in Figure 1—specifically that P2X requires extracellular calcium to function, whereas Gq-coupled P2Y relies on intracellular ER stores—we can isolate receptor specificity[6].

Step-by-Step Protocol

Step 1: Cell Preparation

• Plate CHO-K1 or HEK293 cells stably expressing the target P2 receptor into 384-well black-wall, clear-bottom microplates.

• Incubate overnight at 37°C in 5% CO2​ [7].

Step 2: Dye Loading

• Remove the culture media.

• Add 25 µL of FLIPR Calcium 5 (or Fluo-8 AM) Loading Buffer to each well. Expert Insight: Ensure the buffer contains probenecid (an anion-exchange inhibitor) to prevent the cells from extruding the fluorescent dye during the assay[7].

• Incubate for 1 hour at 37°C[7].

Step 3: Agonist Preparation & The Divalent Cation Rule

• Prepare a serial dilution of ATP trisodium salt.

• Causality Check: If profiling P2X7, you must prepare the ATP in a divalent-free buffer (containing 10 mM EDTA) to prevent Mg2+ / Ca2+ from chelating the active ATP4− tetranion[1][2]. If profiling P2Y receptors, standard HBSS (containing Ca2+ / Mg2+ ) is acceptable.

Step 4: The Self-Validating Readout (FlexStation / FLIPR)

• Transfer the plate to the FLIPR instrument. Read baseline fluorescence (Ex: 485 nm, Em: 525 nm) for 15 seconds[6][8].

• Inject the ATP trisodium salt via the automated liquid handler.

• Monitor fluorescence continuously for 2 minutes[6].

• Validation Step: Run a parallel plate where the extracellular buffer is replaced with calcium-free HBSS + 1 mM EGTA.

  • Result A: If the calcium spike is abolished, the signal is P2X-mediated (dependent on extracellular influx).

  • Result B: If the calcium spike persists, the signal is P2Y-mediated (dependent on intracellular ER release).

To further confirm specificity, pre-incubate cells with broad-spectrum purinergic antagonists such as Suramin or PPADS, which reliably block both P2X and P2Y activation[4][5].

Sources

• 1. Subtype-specific control of P2X receptor channel signaling by ATP and Mg2+ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of the Rat P2X7 Receptor by Functionally Different ATP Activation Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. resources.tocris.com [resources.tocris.com]
• 5. resources.tocris.com [resources.tocris.com]
• 6. A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. moleculardevices.com [moleculardevices.com]
• 8. Monitoring Receptor-Mediated Changes in [Ca2+]i using Single- and Dual-Wavelength Detection [moleculardevices.com]

A Researcher's Guide to Benchmarking New Kinase Inhibitors Against ATP as a Substrate

In the landscape of modern drug discovery, protein kinases stand out as a pivotal class of therapeutic targets.[1][2][3] Their integral role in orchestrating a vast array of cellular signaling pathways has made them a focal point for the development of novel therapeutics, particularly in oncology.[1][2][4] The development of small molecule kinase inhibitors has revolutionized the treatment of various cancers and other diseases.[1] A critical aspect of this development process is the rigorous characterization of new inhibitor candidates. This guide provides an in-depth technical overview and practical protocols for benchmarking new kinase inhibitors, with a particular focus on their interaction with the ubiquitous substrate, ATP.

At the heart of kinase function lies the enzymatic transfer of a phosphate group from ATP to a protein substrate. Consequently, a significant portion of kinase inhibitors are designed to compete with ATP for binding to the kinase's active site.[2] Understanding the nature of this competition is paramount for accurately assessing an inhibitor's potency and selectivity. This guide will navigate the essential biochemical and cellular assays required to build a comprehensive profile of a new kinase inhibitor, enabling researchers to make informed decisions in their drug development pipeline.

The Crucial Role of ATP Concentration in Kinase Inhibition Assays

A common pitfall in the early stages of kinase inhibitor characterization is the underestimation of the impact of ATP concentration on assay outcomes.[5][6] For ATP-competitive inhibitors, the measured potency, often expressed as the half-maximal inhibitory concentration (IC50), is highly dependent on the ATP concentration used in the assay.[5][6] This is because the inhibitor and ATP are in direct competition for the same binding site on the kinase.

Biochemical assays are frequently performed at the Michaelis constant (Km) of ATP for the specific kinase.[6][7] This allows for a more direct measurement of the inhibitor's binding affinity (Ki).[6][7] However, it is crucial to recognize that physiological ATP concentrations within a cell are in the millimolar (mM) range, which is often significantly higher than the ATP Km of most kinases.[5][6][7] This discrepancy can lead to a significant overestimation of an inhibitor's potency in a cellular context if only low ATP concentration biochemical assays are considered.[8]

The relationship between IC50, Ki, and ATP concentration for an ATP-competitive inhibitor is described by the Cheng-Prusoff equation :

IC50 = Ki (1 + [ATP] / Km) [6]

This equation underscores that as the ATP concentration increases, a higher concentration of the inhibitor is required to achieve 50% inhibition, resulting in a higher IC50 value.[6] Therefore, a comprehensive benchmarking strategy must involve assays performed at both the ATP Km and at physiologically relevant ATP concentrations (e.g., 1 mM) to provide a more accurate prediction of an inhibitor's cellular efficacy.[6][9]

Experimental Roadmap for Inhibitor Characterization

A thorough evaluation of a new kinase inhibitor involves a multi-faceted approach, starting with biochemical assays to determine potency and mechanism of action, followed by cellular assays to assess target engagement and functional effects in a more physiologically relevant environment.

Sources

• 1. reactionbiology.com [reactionbiology.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Strategies for Targeting Kinases - 2023 Archive [discoveryontarget.com]
• 5. shop.carnabio.com [shop.carnabio.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. kinaselogistics.com [kinaselogistics.com]
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• 9. reactionbiology.com [reactionbiology.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Adenosine 5'-triphosphate Trisodium Salt

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of Adenosine 5'-triphosphate trisodium salt (ATP-Na₃). As laboratory professionals, our responsibility extends beyond the bench to include the entire lifecycle of our reagents, ensuring that their disposal minimizes environmental impact and adheres to the highest safety standards. This document is designed to be your preferred resource, offering clarity and technical justification for each procedural step.

Core Principle: Hazard Assessment Before Disposal

The cornerstone of any disposal protocol is a thorough understanding of the substance's chemical properties and associated hazards. Adenosine 5'-triphosphate trisodium salt is a ubiquitous high-energy molecule in biochemistry, but its hazard profile is remarkably benign.

Multiple Safety Data Sheets (SDS) classify ATP-Na₃ as a non-hazardous substance under the Globally Harmonized System (GHS) and OSHA's Hazard Communication Standard (29 CFR 1910.1200).[1][2] It is not flammable, explosive, or chemically reactive under standard laboratory conditions.[3][4] Environmentally, it is not considered hazardous to aquatic life and is designated as Water Hazard Class 1 (slightly hazardous for water), indicating a low potential for environmental harm.[3][5][6]

The primary causality for its low hazard rating is its biological nature. ATP is a fundamental and readily metabolized molecule in virtually all living organisms. Consequently, it is not persistent, bioaccumulative, or toxic (PBT) in the environment.[3][7]

Table 1: Hazard Profile of Adenosine 5'-triphosphate Trisodium Salt

Hazard Category	Classification	Rationale & Key Considerations
GHS/OSHA Classification	Not a hazardous substance or mixture.[1][7][8]	Does not meet the criteria for classification for physical, health, or environmental hazards.
Physical Hazards	Not Flammable, Explosive, or Reactive.[3][4][9]	Stable under normal conditions. However, the enrichment of fine dust may lead to a risk of dust explosion, a common hazard for many organic powders.[7][8]
Health Hazards	No known significant effects or critical hazards.[1][10]	Not classified as a carcinogen, mutagen, or reproductive toxicant.[2][3] Standard laboratory PPE (gloves, eye protection) is sufficient.
Environmental Hazards	Not hazardous to the aquatic environment.[2][5]	Water Hazard Class 1 (Germany): Slightly hazardous.[3] Not considered a PBT or vPvB substance.[2] Avoid release into sewers or waterways as a matter of good practice.[1][3]

Despite this low-hazard profile, the overriding principle in any accredited laboratory is to adhere to institutional and local regulations.[11] A substance being non-hazardous by federal standards does not grant automatic permission for indiscriminate disposal.

Disposal Decision Workflow

The correct disposal path for ATP-Na₃ waste depends on its physical state, concentration, and whether it has been contaminated with other hazardous materials. This workflow provides a logical pathway for making the correct disposal decision.

Caption: Disposal decision workflow for ATP-Na₃ waste.

Step-by-Step Disposal Protocols

Always wear standard personal protective equipment (PPE), including safety glasses and gloves, when handling any chemical waste.

Protocol 1: Disposal of Uncontaminated, Expired, or Waste Solid ATP-Na₃

This protocol applies to pure, solid ATP-Na₃ that is no longer needed. The scientific basis for this straightforward procedure is the material's classification as non-hazardous solid waste.[12]

Methodology:

• Verification: Confirm that the solid waste is not mixed or contaminated with any other chemical, biological, or radiological hazards.

• Containment: Place the solid ATP-Na₃ into a primary container, such as its original vial or a sealed plastic bag.

• Packaging: Place the primary container into a secondary, durable plastic bag (i.e., double-bagging).[12]

• Labeling: While not strictly hazardous, it is good practice to label the outer bag as "Non-Hazardous Waste: Adenosine 5'-triphosphate trisodium salt" to prevent ambiguity.

• Disposal: Dispose of the sealed bag in the designated receptacle for general, non-hazardous solid laboratory waste, which is typically sent to a landfill.[3][12]

Protocol 2: Disposal of Uncontaminated Aqueous Solutions of ATP-Na₃

This protocol applies to buffers or solutions where ATP-Na₃ is the sole or primary non-hazardous solute. The key consideration is adherence to local wastewater regulations.

Methodology:

• Regulatory Check: CRITICAL STEP. Consult your institution's Chemical Hygiene Plan and local municipal sewer codes.[13] Determine if the drain disposal of non-hazardous, biodegradable saline solutions is permitted. Many institutions allow this, but verification is mandatory.

• If Permitted:

  • Turn on the cold water faucet to a moderate-to-high flow.

  • Slowly pour the ATP-Na₃ solution down the drain.

  • Flush the sink with a copious amount of water (a 20-fold volume is a good rule of thumb) to ensure it is thoroughly diluted within the sanitary sewer system.

• If Prohibited (or if in doubt):

  • Collect the aqueous waste in a compatible, sealable container (e.g., a high-density polyethylene (HDPE) carboy).[14]

  • Label the container clearly: "Non-Hazardous Aqueous Waste: ATP-Na₃ in water".

  • Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department.

Protocol 3: Disposal of Materials Contaminated with ATP-Na₃

This protocol covers items like gloves, weigh boats, paper towels, and pipette tips used in procedures involving only ATP-Na₃.

Methodology:

• Hazard Assessment: Confirm that these materials are not contaminated with any other substance that would require them to be managed as hazardous, biohazardous, or sharps waste.[13][15]

• Segregation: These items are considered non-hazardous solid laboratory waste.[12]

• Disposal: Place the items in the designated container for general laboratory trash. This waste stream is typically handled as municipal solid waste.

Protocol 4: Decontamination and Disposal of Empty ATP-Na₃ Containers

Properly cleaned chemical containers can often be recycled or disposed of as non-hazardous waste, reducing the volume of material sent for specialized disposal.[11][12]

Methodology:

• Triple Rinse: Rinse the empty container (e.g., glass or plastic bottle) with water at least three times.

• Collect Rinsate: The first rinsate may contain residual product. Manage this rinsate according to Protocol 2 for aqueous solutions. Subsequent rinsates will be highly dilute and can typically be disposed of down the drain with running water.

• Deface Label: Completely remove or thoroughly deface the original chemical label to prevent the container from being mistaken for one containing hazardous material.[12]

• Disposal/Recycling: Dispose of the clean, unlabeled container in the appropriate receptacle for either general trash or laboratory glass/plastic recycling, in accordance with your facility's recycling program.

Spill Management Procedures

In the event of a spill of solid ATP-Na₃, the primary concern is preventing the generation of airborne dust.[16]

• Isolate and Ventilate: Ensure the area is well-ventilated.

• Don PPE: At a minimum, wear safety glasses, gloves, and a lab coat.

• Contain and Clean:

  • Gently cover the spill with damp paper towels to avoid making the powder airborne.

  • Alternatively, you can carefully sweep up the dry material.[16] Use a dustpan and brush or a vacuum cleaner equipped with a HEPA filter if available for larger spills. Do not use a standard vacuum cleaner.

• Package Waste: Place the collected powder and any contaminated cleaning materials (e.g., paper towels) into a sealed bag.[1]

• Final Disposal: Dispose of the sealed bag as non-hazardous solid waste, following Protocol 1.

• Decontaminate: Wipe the spill area clean with a damp cloth or paper towel.

References

• US Bio-Clean. (2014). OSHA Compliance For Laboratories. [Link]

• Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [Link]

• Carl Roth GmbH + Co. KG. (2024). Safety Data Sheet: Adenosin-5'-triphosphate disodium salt (ATP). [Link]

• Occupational Safety and Health Administration (OSHA). 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory). [Link]

• Carl Roth GmbH + Co. KG. (2024). Safety Data Sheet: ATP ≥98%, lyophilised. [Link]

• University of St Andrews. Disposal of Chemical Waste. [Link]

• Cytiva. (2023). Adenosine 5'-Triphosphate, Disodium, Crystalline (ATP). [Link]

• Loba Chemie. (2021). Material Safety Data Sheet: Adenosine-5-Triphosphate Disodium Salt (ATP-Na2). [Link]

• Reactivo. How to Dispose Laboratory Waste Safely: A Complete Guide for Singapore Labs. [Link]

• SCION Instruments. (2025). Good Laboratory Practices: Waste Disposal. [Link]

• Carl Roth GmbH + Co. KG. (2024). Safety data sheet: Adenosin-5'-triphosphate disodium salt (ATP) ≥95%, for biochemistry. [Link]

• Megazyme. (2023). Safety Data Sheet: Adenosine 5'-triphosphate. [Link]

• National Science Teaching Association (NSTA). (2024). Laboratory Waste Disposal Safety Protocols. [Link]

• Loba Chemie. (2025). Safety Data Sheet: ADENOSINE-5'-TRIPHOSPHORIC ACID DISODIUM SALT FOR BIOCHEMISTRY. [Link]

• Fisher Scientific. (2023). Safety Data Sheet: Adenosine 5'-triphosphate disodium salt trihydrate. [Link]

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